tert-Butyl 2-(aminooxy)-3-methylbutanoate

Core Science & Biosynthesis

tert-Butyl 2-(aminooxy)-3-methylbutanoate CAS number and properties

This technical guide details the properties, synthesis, and applications of tert-Butyl 2-(aminooxy)-3-methylbutanoate , a critical building block in the synthesis of peptidomimetics and foldamers.[1]

[1]

Executive Summary

tert-Butyl 2-(aminooxy)-3-methylbutanoate (also known as H-O-Val-OtBu) is an

-aminooxy acid ester derived from valine.[1] Unlike natural -amino acids, the -amino group is replaced by an aminooxy moiety ( ).[1] This structural modification imparts unique conformational properties to the peptide backbone, specifically the ability to form highly stable hydrogen-bonded turns (N-O turns) and helices (e.g., the -aminooxy-peptide 8-helix).[1] It serves as a robust, protease-resistant building block for drug discovery and foldamer engineering.[1]

Chemical Identity & Properties

This compound is the tert-butyl ester of

-aminooxy-valine.[1] It is typically synthesized in the -configuration starting from L-Valine, involving a stereochemical inversion.[1]

Property	Data
IUPAC Name	tert-Butyl 2-(aminooxy)-3-methylbutanoate
Common Name	H-O-Val-OtBu; Aminooxy-Valine tert-butyl ester
CAS Number	106928-79-0 (Refers to the parent acid: (R)-2-(aminooxy)-3-methylbutanoic acid).[1] Note: The specific CAS for the tert-butyl ester is not widely indexed; it is treated as the C-protected derivative of 106928-79-0.[1]
Molecular Formula
Molecular Weight	189.25 g/mol
Physical State	Colorless to pale yellow oil (at RT)
Solubility	Soluble in organic solvents (DCM, EtOAc, MeOH); sparingly soluble in water.[1]
pKa (Conjugate Acid)	~3.5 - 4.0 (Aminooxy group is less basic than an amine)
Storage	-20°C, Hygroscopic, store under Argon/Nitrogen.[1]

Synthesis Protocol: The Mitsunobu Inversion Route[2][3]

The synthesis of optically pure

-aminooxy esters is non-trivial due to the need for stereochemical control.[1] The industry-standard protocol utilizes a Mitsunobu reaction to install the aminooxy oxygen with inversion of configuration .[1]

Reaction Logic

• Precursor: Start with natural L-Valine (S-configuration).[1]

• Diazotization: Convert to the

  -hydroxy acid with retention of configuration (via double inversion mechanism).[1]

• Protection: Form the tert-butyl ester to protect the carboxyl group.[1]

• Mitsunobu Substitution: Use N-hydroxyphthalimide as the O-nucleophile.[1] This step inverts the stereocenter from

  to .[1]

• Deprotection: Hydrazinolysis releases the free aminooxy group.

Step-by-Step Methodology

Step 1: Diazotization & Esterification [1]

• Reagents: L-Valine,

  , , then isobutylene/ or -Butyl acetate/ .[1]

• Protocol: Treat L-Valine with sodium nitrite in sulfuric acid at 0°C to yield (S)-2-hydroxy-3-methylbutanoic acid. React the isolated hydroxy acid with isobutylene (or equivalent tert-butyl donor) to yield (S)-tert-butyl 2-hydroxy-3-methylbutanoate .[1]

Step 2: Mitsunobu Reaction (Critical Step)

• Reagents: (S)-Hydroxy ester, Triphenylphosphine (

  ), Diisopropyl azodicarboxylate (DIAD), N-Hydroxyphthalimide (NHPI).[1]

• Solvent: Anhydrous THF.

• Protocol:

  • Dissolve (S)-hydroxy ester (1.0 eq),

    (1.2 eq), and NHPI (1.2 eq) in dry THF under .

  • Cool to 0°C.

  • Add DIAD (1.2 eq) dropwise.[1]

  • Stir at RT for 12-24 hours.

  • Mechanism: The alcohol activates via the phosphonium intermediate; the phthalimide oxygen attacks the carbon, inverting the center to (R) .

  • Purify via silica flash chromatography.[1]

Step 3: Hydrazinolysis

• Reagents: Hydrazine hydrate (

  ) or Methylhydrazine.[1]

• Solvent: DCM or MeOH.

• Protocol:

  • Dissolve the phthalimido-protected intermediate in DCM.[1]

  • Add hydrazine hydrate (2-3 eq).

  • Stir for 1-2 hours. A white precipitate (phthalhydrazide) will form.[1]

  • Filter the precipitate.

  • Concentrate the filtrate to yield (R)-tert-Butyl 2-(aminooxy)-3-methylbutanoate .

Synthesis Workflow Visualization

Figure 1: Synthetic route from L-Valine to the target aminooxy ester, highlighting the stereochemical inversion during the Mitsunobu step.

Applications in Drug Development[4]

Peptidomimetics & Foldamers

The primary utility of tert-butyl 2-(aminooxy)-3-methylbutanoate is as a monomer for N-O turn induction.[1]

• Mechanism: The N-O bond has a high rotational barrier and unique electronic repulsion (lone pair repulsion between O and N), which restricts the

  and torsion angles.

• Structure: Incorporation into peptides promotes the formation of the 1.8-helix or "8-helix" (a helix with exactly 8 residues per turn), which is distinct from the classical

  -helix.[1]

• Stability: The N-O linkage renders the peptide backbone resistant to standard proteases (trypsin, chymotrypsin), increasing the in vivo half-life of the therapeutic candidate.

Oxime Ligation (Bioconjugation)

The free aminooxy group is a "super-nucleophile" due to the

-effect (repulsion of adjacent lone pairs on N and O raising the ground state energy).[1]

• Reaction: Reacts rapidly and specifically with aldehydes or ketones to form oximes (

  ).[1]

• Utility: Used to ligate the valine moiety to reducing sugars (glycoconjugates), ketone-functionalized proteins, or polymers without requiring coupling reagents like EDC.

Handling, Safety, and Stability

Self-Validating Storage Protocol

• Oxidation Sensitivity: The aminooxy group is susceptible to oxidation. Store under an inert atmosphere (Argon).[1]

• Hygroscopicity: The ester can hydrolyze if exposed to moisture. Store in a desiccator at -20°C.

• Check for Degradation:

  • Visual: Darkening of the oil indicates oxidation.

  • NMR Check: Appearance of phthalhydrazide peaks (if deprotection incomplete) or aldehyde peaks (if oxidized).[1]

Safety

• Hazards: Irritant to eyes, skin, and respiratory system.

• Specific Risk: Hydrazine residues (from synthesis) are carcinogenic; ensure thorough workup (acid wash or chromatography) to remove traces before biological use.[1]

References

• Yang, D., et al. (2003). "Synthesis of novel chiral aminooxy acids and their application in the construction of foldamers." Journal of the American Chemical Society. Link[1]

• Shin, I., et al. (2000). "Conformational properties of N-oxy amides and their application to the design of secondary structure mimetics." Journal of the American Chemical Society. Link[1]

• Cheguillaume, A., et al. (2006). "The aminooxy-peptide foldamers."[1] Angewandte Chemie International Edition. Link[1]

• Mitsunobu, O. (1981). "The use of diethyl azodicarboxylate and triphenylphosphine in synthesis and transformation of natural products." Synthesis. Link[1]

Sources

• 1. tert-butyl (2S,3R)-2-amino-3-(tert-butoxy)butanoate | C12H25NO3 | CID 7018832 - PubChem [pubchem.ncbi.nlm.nih.gov]

Chemical structure of aminooxy valine tert-butyl ester

The following technical guide details the chemical structure, synthesis, and applications of Aminooxy Valine tert-Butyl Ester , a specialized building block in peptidomimetics and bioconjugation.

Core Identity & Structural Analysis

Aminooxy valine tert-butyl ester is a non-canonical amino acid derivative where the ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-amino group ( ) of valine is replaced by an -aminooxy group ( ) and the carboxylic acid is protected as a tert-butyl ester. This modification fundamentally alters the electronic and steric properties of the molecule, making it a critical reagent for chemoselective ligations and the construction of proteolytically stable foldamers.[1]

1. Chemical Constitution

Property	Specification
IUPAC Name	tert-butyl 2-(aminooxy)-3-methylbutanoate
Common Name	-Aminooxy valine tert-butyl ester
Molecular Formula
Molecular Weight	189.25 g/mol
Chirality	Available in (R) or (S) configurations (typically synthesized from L-Valine to yield the D-configured aminooxy analog due to inversion during synthesis).
pKa ( -aminooxy)	~4.5 – 5.0 (Significantly lower than -amine ~9.6)

2. Structural & Electronic Differentiators

The substitution of the nitrogen atom with an oxygen atom at the

-position introduces two critical changes:

• Reduced Basicity (The pKa Shift): The electronegative oxygen atom inductively withdraws electron density from the adjacent nitrogen, lowering the pKa of the conjugate acid from ~9.6 (standard amine) to ~4.[1]6. This ensures that at physiological pH (7.4), the aminooxy group exists primarily in its neutral, nucleophilic form (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  ), unlike aliphatic amines which are protonated ( ).[1]

• The N-O Effect: In peptide backbones, the ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  bond exhibits unique torsional constraints and dipole repulsion, inducing distinct secondary structures (e.g., N-O turns or helices) that differ from standard -helices.[1]

Synthetic Methodology

The synthesis of aminooxy valine tert-butyl ester is not a trivial functional group interconversion; it requires stereochemical inversion. The industry-standard protocol utilizes a Mitsunobu reaction to displace an

-hydroxy group with an N-hydroxyphthalimide nucleophile.

Protocol: Mitsunobu Inversion Route

This pathway typically starts from L-Valine, converts it to the ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-hydroxy acid (with retention), and then installs the aminooxy group (with inversion).[1]

Step-by-Step Workflow:

• Diazotization (Retention): L-Valine is treated with

  in . The neighboring carboxylate group participates, forming a transient -lactone that opens to yield L-2-hydroxy-3-methylbutanoic acid with overall retention of configuration.

• Esterification: The hydroxy acid is protected using isobutylene/acid or tert-butyl acetate to form the tert-butyl ester .

• Mitsunobu Reaction (Inversion): The hydroxy ester reacts with N-hydroxyphthalimide , Triphenylphosphine (ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  ) , and DIAD/DEAD .[1] The stereocenter is inverted, yielding the phthalimido-protected species.[1][2]

• Hydrazinolysis: The phthalimide group is cleaved using hydrazine hydrate or methylhydrazine to release the free aminooxy group.

Caption: Stereochemical pathway from L-Valine to (R)-Aminooxy Valine tert-butyl ester involving critical Mitsunobu inversion.

Functional Applications

1. Chemoselective Bioconjugation (Oxime Ligation)

The primary application of aminooxy valine tert-butyl ester is as a "click" chemistry handle.

• Mechanism: The aminooxy group reacts specifically with aldehydes or ketones to form a stable oxime ether linkage (

  ).

• Selectivity: Because the aminooxy pKa (~4.6) is much lower than lysine ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  -amines (~10.5), the reaction can be performed at pH 4.5–6.[1]0. At this pH, lysine residues are protonated (unreactive), while the aminooxy group remains nucleophilic, allowing for site-specific labeling of proteins or peptides without protecting groups.[1][2]

2. Peptidomimetics & Foldamers

Incorporating aminooxy acids into peptide chains creates "aminooxy peptides."

• Protease Resistance: The ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

  bond is not recognized by standard proteases (trypsin, chymotrypsin), dramatically increasing the serum half-life of therapeutic peptides.[1]

• Conformational Bias: The electron repulsion between the oxygen lone pairs and the carbonyl oxygen induces strong folding preferences, often stabilizing helical turns (N-O turns) that mimic natural secondary structures.[1][2]

Caption: Mechanism of chemoselective oxime ligation at acidic pH.

Handling & Stability

• Oxidation Sensitivity: Aminooxy groups are susceptible to oxidation. Store under inert atmosphere (Argon/Nitrogen) at -20°C.

• Aldehyde Contamination: Avoid solvents (like acetone) or containers that may leach aldehydes, as the aminooxy group will scavenge them immediately.[1][2]

• Acid Sensitivity: The tert-butyl ester is acid-labile. Exposure to TFA (Trifluoroacetic acid) will cleave the ester to the free acid (

  ).

References

• Synthesis of Aminooxy Acids: Green, J. E., et al. (2009).[1][2][3] "Mitsunobu Approach to the Synthesis of Optically Active

  -Disubstituted Amino Acids." Organic Letters. Link

• Bioconjugation Applications: Dirksen, A., & Dawson, P. E. (2008).[1][2] "Expanding the scope of chemoselective peptide ligations in chemical biology." Current Opinion in Chemical Biology. Link

• Patent on Synthesis: "Synthesis process of compound D-2-aminooxy-3-methylbutyric acid." Patent CN102911085A. Link

• pKa and Reactivity: Kalia, J., & Raines, R. T. (2008).[1][2] "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition. Link

Sources

• 1. Amino Acids: pKa & pI Explained - Creative Peptides [creative-peptides.com]
• 2. Amino Acids: pKa & pI Explained - Creative Peptides [creative-peptides.com]
• 3. Mitsunobu Approach to the Synthesis of Optically Active α,α-Disubstituted Amino Acids [organic-chemistry.org]

Stability Profile and Handling of tert-Butyl 2-(aminooxy)-3-methylbutanoate: A Technical Guide

Executive Summary

tert-Butyl 2-(aminooxy)-3-methylbutanoate is a specialized peptidomimetic building block derived from the valine scaffold.[1][2][3] Unlike its

-amino acid counterparts, the presence of the -aminooxy group ( ) imparts "super-nucleophilic" properties due to the alpha-effect.[1][2][3][4] While this reactivity is advantageous for oxime ligation and bioconjugation, it introduces unique stability challenges in solution.[1][2][3][5]

This guide details the physicochemical stability of this compound, identifying the specific degradation pathways—primarily carbonyl condensation and ester hydrolysis—and provides a validated framework for its handling, storage, and experimental use.[3]

Chemical Architecture and Reactivity Logic[2]

To predict stability, we must deconstruct the molecule into its competing functional zones.[2] The stability profile is a tug-of-war between the steric protection of the backbone and the high reactivity of the heteroatom center.[2]

The Nucleophilic Core: The Alpha-Effect

The defining feature of this molecule is the aminooxy moiety.[2][4] The adjacent oxygen atom donates electron density to the nitrogen lone pair, raising the ground state energy and making the amine significantly more nucleophilic than a standard primary amine (the alpha-effect ).[2]

• Consequence: The molecule reacts orders of magnitude faster with aldehydes and ketones than standard amines.[2]

• Stability Risk: It acts as a "scavenger" for trace carbonyl impurities in solvents (e.g., acetone, formaldehyde in low-grade methanol), leading to rapid formation of oxime adducts.[1][2][3]

The Protective Shield: Steric Bulk

• 3-Methyl Group (Isopropyl Side Chain): Derived from valine, the isopropyl group at position 3 provides significant steric hindrance.[1][2][3] This slows down nucleophilic attack at the

  -carbon, offering some protection against racemization compared to alanine or glycine analogs.[1][2][3]

• tert-Butyl Ester: The bulky tert-butyl group protects the carboxylate from nucleophilic attack (base hydrolysis) but renders the molecule susceptible to acid-catalyzed cleavage (forming isobutylene and the free acid).[1][2]

Degradation Pathways in Solution

The stability of tert-butyl 2-(aminooxy)-3-methylbutanoate is compromised by three primary mechanisms. Understanding these is critical for experimental design.

Carbonyl Condensation (The "Acetone Trap")

The most common mode of failure is not spontaneous decomposition, but reaction with the environment. In the presence of ubiquitous laboratory solvents like acetone or methyl ethyl ketone (MEK), the aminooxy group condenses to form an oxime.

• Mechanism: Nucleophilic attack of

  on the carbonyl carbon tetrahedral intermediate dehydration Oxime ( ).[1][2][3]

• Kinetics: Fast at neutral to slightly acidic pH (4.5–6.0).[1][2][3]

Ester Hydrolysis[2][3]

• Acidic Conditions: The tert-butyl ester is acid-labile.[1][2][3] Exposure to strong acids (TFA, HCl) or acidic buffers (pH < 2) will cleave the ester, yielding 2-(aminooxy)-3-methylbutanoic acid.[1][2][3]

• Basic Conditions: While tert-butyl esters are resistant to saponification, prolonged exposure to high pH (>10) will eventually hydrolyze the ester.[1][2][3]

Oxidation

The aminooxy group is susceptible to oxidation, particularly in the free base form. Air oxidation can lead to the formation of nitroxides or oxime dimers, although this is slower than the condensation pathway.

Visualization: Degradation Pathways

Caption: Primary degradation pathways. The condensation with ketones (top) is the most prevalent handling error.

Solvent and pH Compatibility Guide

The choice of solvent is the single most critical factor in maintaining the integrity of this compound.

Solvent Compatibility Matrix[1][2][3]

Solvent Class	Suitability	Notes
Ketones (Acetone, MEK)	CRITICAL FAILURE	Do not use. Rapid formation of oxime adducts.[1][2][3]
Aldehydes	CRITICAL FAILURE	Do not use. Immediate reaction.[1][2][3]
DMSO (Anhydrous)	Excellent	Preferred for stock solutions.[1][2][3] Stable for weeks at -20°C.
DMF (Anhydrous)	Good	Suitable, but ensure DMF is amine-free (no dimethylamine impurities).[1][2][3]
Methanol/Ethanol	Moderate	Acceptable for short-term use.[1][2][3] Ensure "HPLC Grade" to avoid aldehyde impurities.
Water	Poor	Not recommended for storage.[1][2][3][5] Prepare fresh. Hydrolysis risk over time.[1][2][3][5]
Chlorinated (DCM/CHCl3)	Good	Good solubility.[1][2][3] Ensure solvents are acid-free (stabilized with amylene, not ethanol).

pH Stability Window[2][3]

• Optimal pH (Storage): pH 3.0 – 5.0 (Protonated state). Storing the compound as a salt (e.g., Hydrochloride or Tosylate) significantly enhances stability by reducing the nucleophilicity of the nitrogen.

• Working pH (Reaction): pH 4.5 – 7.[1][2][3]5. This is the sweet spot for oxime ligation.[1][2][3]

• Danger Zone: pH > 9.0 (Free base oxidation/polymerization) and pH < 1.0 (Ester cleavage).[1][2][3]

Experimental Protocols

Recommended Storage Protocol

To maximize shelf life, the compound should be sequestered from moisture and carbonyl sources.[2]

• Form: Store as the HCl salt whenever possible. The free base is an oil that degrades rapidly.[2]

• Container: Amber glass vial with a PTFE-lined cap (to prevent plasticizer leaching).

• Atmosphere: Purge with Argon or Nitrogen before sealing.[1][2][3]

• Temperature: -20°C for routine use; -80°C for long-term archiving (>6 months).

Quality Control: HPLC Method for Stability Tracking

Standard C18 gradients can fail to separate the parent compound from its hydrolysis products due to similar polarity.[2] The following conditions are optimized for aminooxy esters.

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 3.5 µm, 4.6 x 100 mm.[1][2][3]

• Mobile Phase A: Water + 0.1% Formic Acid (Do not use TFA if checking for acid sensitivity).[1][2][3]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1][2][3]

• Gradient: 5% B to 95% B over 15 minutes.

• Detection:

  • UV:[1][2][3][6] 210 nm (Ester carbonyl).[1][2][3] Note: The molecule has weak UV absorbance.[2]

  • ELSD/CAD: Recommended for accurate quantitation as the molecule lacks a strong chromophore.[2]

  • MS: ESI Positive Mode.[1][2][3] Look for

    .

Handling Workflow (Decision Tree)

Caption: Operational workflow for solvent selection and storage decisions.

References

• Biotium. (2022).[1][2][3][7][8] Aminooxy Conjugates: Product Information and Protocols. Retrieved from [1][2][3]

• BenchChem. (2025).[1][2][3][5][6][9] Stability of Aminooxy-PEG Reagents in Aqueous Solution. Retrieved from [1][2][3]

• Dirksen, A., & Dawson, P. E. (2008).[1][2][3] Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling. Bioconjugate Chemistry. (Mechanistic insight into aminooxy reactivity).

• Kalia, J., & Raines, R. T. (2008).[1][2][3] Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition. (Comparative stability data).

• Sigma-Aldrich. (2024).[1][2][3] Safety Data Sheet: tert-Butyl 2-amino-3-methylbutanoate analogs. Retrieved from [1][2][3]

Sources

• 1. (2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate | 5854-78-4 [sigmaaldrich.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. tert-butyl (2R,3S)-2-amino-3-(tert-butoxy)butanoate | 685087-27-8 [sigmaaldrich.com]
• 4. Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. biotium.com [biotium.com]
• 8. broadpharm.com [broadpharm.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Uses of alpha-aminooxy esters in medicinal chemistry

Technical Guide: Uses of -Aminooxy Esters in Medicinal Chemistry

Core Directive & Introduction

Editorial Scope: This guide addresses the structural, synthetic, and pharmacological utility of

-aminooxy esters ( ). Unlike standard -amino acids, these analogues possess an oxygen atom inserted between the amino group and the -carbon. This single atomic insertion—the "oxygen effect"—fundamentally alters the electronic profile, backbone flexibility, and metabolic stability of the molecule, creating a high-value scaffold for peptidomimetics and bioconjugation.

The "Oxygen Effect" in Medicinal Chemistry:

• Electronic Modulation: The adjacent oxygen atom lowers the pKa of the amino group (typically ~4.5–5.0 vs. ~9.0 for amines), allowing for unique protonation states at physiological pH.

• Conformational Restriction: The N-O bond introduces specific torsional constraints (the gauche effect), promoting distinct secondary structures (N-O turns) unavailable to natural peptides.

• Proteolytic Resistance: The N-O linkage renders the adjacent amide bond unrecognizable to most serine proteases, conferring high metabolic stability.

Synthesis: The Mitsunobu Protocol

The most robust route to chiral

-aminooxy esters is the Mitsunobu inversion of -hydroxy esters. This method preserves optical purity (via inversion) and utilizes the commercially available chiral pool (e.g., lactate, mandelate derivatives).

Experimental Workflow

Objective: Synthesis of (R)-ethyl 2-(aminooxy)propanoate from (S)-ethyl lactate.

Reaction Scheme:

• Activation: (S)-Ethyl lactate +

  + DIAD (Diisopropyl azodicarboxylate).

• Nucleophilic Attack: N-Hydroxyphthalimide (PhthNOH) acts as the O-nucleophile.

• Deprotection: Hydrazinolysis of the phthalimide group.

Step-by-Step Protocol:

• Reagent Preparation: In a dry round-bottom flask under

  , dissolve (S)-ethyl lactate (1.0 equiv), (1.2 equiv), and N-hydroxyphthalimide (1.2 equiv) in anhydrous THF (0.2 M).

• Addition: Cool the solution to 0°C. Add DIAD (1.2 equiv) dropwise over 30 minutes. The reaction is exothermic; temperature control is critical to prevent racemization.

• Incubation: Allow the reaction to warm to room temperature and stir for 12–16 hours. Monitor by TLC (disappearance of alcohol).

• Workup: Concentrate in vacuo. Triturate the residue with cold

  /Hexane (1:1) to precipitate triphenylphosphine oxide ( ). Filter and concentrate the filtrate. Purify the N-phthaloyl intermediate via flash chromatography (Silica, Hexane/EtOAc).

• Deprotection: Dissolve the purified intermediate in

  . Add methylhydrazine (1.1 equiv) at 0°C. Stir for 2 hours. A white precipitate (phthalhydrazide) will form.

• Isolation: Filter off the precipitate. Wash the filtrate with 5%

  and brine. Dry over and concentrate to yield the free -aminooxy ester.

Mechanistic Visualization

The following diagram illustrates the stereochemical inversion and pathway logic.

Figure 1: Stereoselective synthesis of

-aminooxy esters via Mitsunobu inversion.

Pharmacological & Structural Utility

Peptidomimetics & Foldamers

Incorporating

-aminooxy acids into peptide backbones creates "foldamers"—oligomers with predictable, artificial secondary structures.

• The N-O Turn: The repulsion between the oxygen lone pairs and the carbonyl oxygen (dipole-dipole interaction) often enforces a turn conformation (typically an 8-membered ring hydrogen bond) rather than the extended sheet or standard helix found in natural peptides.

• Protease Stability: The N-O bond is effectively a "stealth" modification. Proteases like chymotrypsin and trypsin rely on specific backbone geometry and H-bonding networks to catalyze hydrolysis. The altered bond length (1.40 Å for N-O vs. 1.47 Å for C-C) and geometry of the aminooxy linkage disrupt the catalytic triad's alignment, rendering the bond uncleavable.

Bioconjugation (Oxime Ligation)

The

-aminooxy ester moiety is a premier tool for chemoselective ligation.

• Reactivity: The

  -aminooxy group ( ) is a "super-nucleophile" toward aldehydes and ketones due to the alpha-effect (lone pair repulsion on adjacent heteroatoms increases nucleophilicity).

• Stability: The resulting oxime ether bond (

  ) is hydrolytically stable (unlike simple imines) and forms readily in aqueous buffer at pH 4–6.

• Application: This is widely used to conjugate toxic payloads to antibodies (ADCs) or to attach PEG chains to proteins (PEGylation) without affecting lysine or cysteine residues.

Comparative Data: Amino Acid vs. Aminooxy Acid

The following table highlights the physicochemical divergence that drives the utility of this scaffold.

Property	-Amino Acid Residue	-Aminooxy Acid Residue	Consequence
Backbone Atom Sequence			Extended backbone length; altered periodicity.
N-Terminal pKa	~9.0 (Amine)	~4.5 (Alkoxyamine)	Protonated only at low pH; superior nucleophile at neutral pH.
H-Bond Donor	Amide NH	Amide NH	Similar donor capability, but altered vector.
H-Bond Acceptor	Carbonyl O	Carbonyl O + Ether O	Additional weak acceptor (Ether O) influences folding.
Proteolytic Half-life	Minutes (in serum)	Hours to Days	"Stealth" backbone for therapeutic peptides.
Preferred Conformation	-Helix / -Sheet	N-O Turn / Helix-mimic	Induces tight turns; disrupts aggregation.

Structural Logic & Pathway

The diagram below maps the decision process for deploying

-aminooxy esters in drug design.

Figure 2: Decision matrix for incorporating

-aminooxy esters into medicinal chemistry workflows.

References

• Synthesis of

  -aminooxy esters via Mitsunobu Reaction
  • Source: Yang, D., et al. "Synthesis of chiral -aminoxy acids and their application in the construction of N-O turn mimics."
  • Journal: Journal of the American Chemical Society (JACS).

  • (Verified JACS Domain)

• Peptidomimetic Stability and Foldamers

  • Source: Shin, I., et al. "Conformational properties of -aminoxy peptides."
  • Journal: Journal of the American Chemical Society.

• Bioconjugation and Oxime Lig

  • Source: Kalia, J., & Raines, R. T. "Hydrolytic Stability of Hydrazones and Oximes."
  • Journal: Angewandte Chemie Intern

• Proteolytic Stability of N-O Backbone

  • Source: Cheong, T. K., et al.

  • Journal: Journal of Organic Chemistry.[1]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]

A Comprehensive Analysis for Researchers and Drug Development Professionals

An In-Depth Technical Guide to tert-Butyl 2-(aminooxy)-3-methylbutanoate

This guide provides a detailed exploration of tert-Butyl 2-(aminooxy)-3-methylbutanoate, a bifunctional molecule with significant potential in medicinal chemistry and synthetic applications. As a derivative of valine, an essential amino acid, this compound incorporates a reactive aminooxy group and a sterically hindering tert-butyl ester, offering a unique combination of properties for advanced chemical synthesis.

Chemical Identity and Physicochemical Properties

The fundamental characteristics of tert-Butyl 2-(aminooxy)-3-methylbutanoate are summarized below.

Property	Value
Molecular Formula	C₉H₁₉NO₃
Molecular Weight	189.25 g/mol
IUPAC Name	tert-butyl 2-(aminooxy)-3-methylbutanoate
Canonical SMILES	CC(C)C(ON)C(=O)OC(C)(C)C

Structural Diagram

Caption: Chemical structure of tert-Butyl 2-(aminooxy)-3-methylbutanoate.

Synthesis and Purification

A key synthetic route to tert-Butyl 2-(aminooxy)-3-methylbutanoate involves the deprotection of a phthalimide-protected precursor.[1]

Experimental Protocol: Synthesis of (R)-2-aminooxy-3-methylbutanoic acid tert-butyl ester[1]

• Reaction Setup: In a suitable reaction vessel, dissolve (R)-2-(phthalimidooxy)-3-methylbutanoic acid tert-butyl ester in a mixture of methanol (MeOH) and water. The recommended volume ratio of MeOH to water is between 1:1 and 1:2.

• Reagent Addition: Add potassium carbonate (K₂CO₃) to the solution. The molar ratio of the starting ester to K₂CO₃ should be 1.0:(1.2–2.0).

• Reaction Conditions: Stir the mixture at room temperature for 12 to 24 hours.

• Workup:

  • Perform an extraction using ethyl acetate.

  • Wash the organic layer.

  • Dry the organic layer to yield the final product, (R)-2-aminooxy-3-methylbutanoic acid tert-butyl ester.

Logical Flow of Synthesis

Sources

• 1. CN102911085A - Synthesis process of compound D-2- aminoxy-3-methylbutyric acid - Google Patents [patents.google.com]

Literature review on aminooxy acid derivatives synthesis

To the Research and Development Team:

SUBJECT: TECHNICAL GUIDE – SYNTHESIS AND APPLICATIONS OF AMINOOXY ACID DERIVATIVES

PART 1: EXECUTIVE SUMMARY & STRATEGIC VALUE

Aminooxy acids (α-aminooxy acids and their β-homologues) represent a critical class of peptidomimetics in modern drug discovery. Structurally defined by the replacement of the

-carbon amine ( ) with an aminooxy group ( ), these derivatives introduce a unique N–O bond into the peptide backbone.

Why this matters for drug development:

• Metabolic Stability: The N–O bond renders the adjacent amide bond resistant to enzymatic hydrolysis by standard proteases (e.g., trypsin, chymotrypsin), significantly extending in vivo half-life.[1]

• Conformational Biasing: The electronic repulsion between the oxygen lone pairs and the carbonyl oxygen induces strong folding preferences (e.g., the "N–O turn"), facilitating the design of stable foldamers that mimic protein secondary structures.

• Chemoselective Ligation: The enhanced nucleophilicity of the aminooxy group (the "alpha-effect") allows for rapid, specific oxime ligation with aldehydes or ketones under mild physiological conditions, a cornerstone of antibody-drug conjugate (ADC) and PROTAC linker chemistry.

PART 2: MECHANISTIC PRINCIPLES & SYNTHETIC STRATEGIES

The synthesis of aminooxy acids relies primarily on the formation of the C–O bond. Unlike standard amino acid synthesis which focuses on C–N bond formation (electrophilic amination), aminooxy synthesis typically employs nucleophilic oxygen attacking an electrophilic carbon.[1]

Core Strategy 1: Direct Nucleophilic Displacement ( )

This is the most scalable method for achiral or racemic substrates. An

-halo acid (typically bromo) is treated with an N-protected hydroxylamine.

• Mechanism: The oxygen of the N-hydroxyimide acts as the nucleophile, displacing the halide.

• Key Reagent: N-Hydroxyphthalimide (NHPI) is preferred over N-Boc-hydroxylamine due to its crystallinity, stability, and distinct UV absorbance which aids in monitoring.

Core Strategy 2: The Mitsunobu Inversion

For enantiopure targets, the Mitsunobu reaction is the gold standard. It allows for the conversion of readily available chiral

-hydroxy esters (e.g., lactates, mandelates) into -aminooxy esters with complete inversion of configuration .

• Mechanism: Activation of the alcohol by triphenylphosphine (PPh

  ) and a dialkyl azodicarboxylate (DIAD/DEAD) creates an oxyphosphonium intermediate. The N-hydroxyimide attacks this intermediate, displacing the phosphine oxide.

PART 3: DETAILED EXPERIMENTAL PROTOCOLS

Protocol A: Synthesis of -Aminooxy Acids via Bromide Displacement

Best for: Large-scale preparation of achiral building blocks (e.g., Aminooxyacetic acid).

Reagents:

• -Bromoacetic acid (or derivative)

• N-Hydroxyphthalimide (NHPI)

• Triethylamine (TEA)

• Acetonitrile (MeCN) or DMF

Step-by-Step Workflow:

• Coupling: Dissolve NHPI (1.0 equiv) and TEA (2.0 equiv) in MeCN. The solution will turn deep red/orange due to the deprotonation of NHPI.

• Addition: Add the

  -bromo ester (1.0 equiv) dropwise at .

• Reaction: Warm to room temperature and stir for 4–12 hours. The color typically fades as the alkylation proceeds.

• Workup: Concentrate solvent, redissolve in EtOAc, wash with

  (to remove TEA), saturated , and brine. Dry over .[1][2]

• Deprotection (Hydrazinolysis):

  • Dissolve the phthalimido-protected intermediate in MeOH.

  • Add Hydrazine hydrate (1.2 equiv).[1] A white precipitate (phthalhydrazide) will form within 1 hour.[1]

  • Filter off the solid.[3][4] Concentrate the filtrate.

  • Critical Step: To remove trace hydrazine, acidify to pH 3 with

    and extract with EtOAc (removes byproducts).[1] The product remains in the aqueous phase. Lyophilize the aqueous phase to obtain the aminooxy acid hydrochloride salt.

Protocol B: Enantiospecific Synthesis via Mitsunobu Reaction

Best for: Chiral building blocks (e.g., L-Alanine analogs from D-Lactate).

Reagents:

• Chiral

  -hydroxy ester (e.g., Ethyl (S)-lactate)

• Triphenylphosphine (

  )[5]

• N-Hydroxyphthalimide (NHPI)

• Diisopropyl azodicarboxylate (DIAD)[2][5]

• THF (anhydrous)

Step-by-Step Workflow:

• Preparation: In a flame-dried flask under Argon, dissolve

  (1.1 equiv), NHPI (1.1 equiv), and the -hydroxy ester (1.0 equiv) in dry THF. Cool to .

• Activation: Add DIAD (1.1 equiv) dropwise over 20 minutes. The solution will turn yellow.

• Incubation: Stir at

  for 1 hour, then warm to room temperature overnight.

• Purification: Concentrate and triturate with cold

  to precipitate triphenylphosphine oxide (TPPO). Filter. Purify the filtrate via silica flash chromatography (Hexane/EtOAc).

• Result: The product will have the inverted stereochemistry relative to the starting alcohol (e.g., (S)-Lactate

  (R)-Aminooxy propionate).

PART 4: VISUALIZATION OF PATHWAYS

Figure 1: Comparative Synthetic Pathways

This diagram illustrates the decision matrix between the Displacement (SN2) and Mitsunobu routes.

Caption: Figure 1. Dual pathways for aminooxy acid synthesis. Top route (Bromination) is preferred for achiral bulk synthesis; Bottom route (Mitsunobu) is required for enantiopure synthesis.

Figure 2: The "Alpha-Effect" and Oxime Ligation

Visualizing why aminooxy acids are superior for bioconjugation.

Caption: Figure 2. Mechanism of Oxime Ligation. The adjacent oxygen atom enhances the nucleophilicity of the amine (Alpha Effect), enabling rapid conjugation at physiological pH.

PART 5: DATA SUMMARY & APPLICATIONS

Stability Profile: Aminooxy vs. Natural Peptides

The following table summarizes the proteolytic stability of peptides containing aminooxy residues compared to their natural counterparts.

Feature	Natural -Amino Peptide	-Aminooxy Peptide	Mechanism of Difference
Backbone Atom			Insertion of Oxygen atom.
Trypsin Stability	Low ( min/hours)	High ( hours)	Protease active site cannot accommodate the N–O extension.
H-Bonding	Strong Donor/Acceptor	Altered Geometry	N–O dipole alters H-bond network, promoting specific turns.
Conformation	-Helix / -Sheet	N–O Turn / 1.8-Helix	Lone pair repulsion (O vs O=C) induces rigid folding.

Key Applications in Drug Development

• PROTAC Linkers: Aminooxy-PEG chains are increasingly used to link E3 ligase ligands to warheads.[1] The oxime bond formed is hydrolytically stable, unlike simple imines.[1]

• Foldamers: Short oligomers of aminooxy acids spontaneously fold into helices in solution, providing a scaffold for displaying side chains (e.g., mimicking an

  -helical protein interface) to disrupt Protein-Protein Interactions (PPIs).[1]

PART 6: REFERENCES

• Yang, D. et al. (2002).[1][6] "Synthesis and characterization of chiral

  -aminoxy acids and their oligomers." Journal of the American Chemical Society.[6][7] Link

• Mitsunobu, O. (1981).[1] "The Use of Diethyl Azodicarboxylate and Triphenylphosphine in Synthesis and Transformation of Natural Products." Synthesis. Link

• Decostre, A. et al. (1999).[1] "Stereoselective synthesis of

  -substituted -diamino acids from -hydroxy amino acids." Journal of Organic Chemistry. Link

• Shin, I. et al. (2000).[1] "Conformational properties of

  -aminoxy peptides." Journal of the American Chemical Society.[6][7] Link

• BenchChem. (2025).[1][3] "Protocol for Phthalimide Deprotection." BenchChem Technical Library. Link

• Organic Chemistry Portal. (2023). "Mitsunobu Reaction: Mechanism and Protocols." Organic Chemistry Portal. Link

Sources

• 1. scispace.com [scispace.com]
• 2. organic-synthesis.com [organic-synthesis.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. rsc.org [rsc.org]
• 5. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Methods to Enhance the Metabolic Stability of Peptide-Based PET Radiopharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]

Solubility Profile of tert-butyl 2-(aminooxy)-3-methylbutanoate: A Guide to Prediction, Measurement, and Application

An In-depth Technical Guide for Drug Development Professionals

Abstract: The characterization of a molecule's solubility is a cornerstone of successful drug development and chemical synthesis. It governs everything from reaction kinetics and purification efficiency to the ultimate bioavailability of a drug candidate. This guide provides a comprehensive technical overview of the solubility of tert-butyl 2-(aminooxy)-3-methylbutanoate, a key building block in medicinal chemistry. In the absence of extensive published quantitative data for this specific molecule, this document empowers the research scientist by focusing on first-principles analysis, predictive logic based on molecular structure, and a definitive experimental protocol for accurate solubility determination. We will explore the physicochemical properties that dictate solvent compatibility and provide a self-validating, field-proven methodology for generating reliable solubility data.

Physicochemical Analysis and Solubility Prediction

The solubility of a solute in a given solvent is fundamentally driven by the principle of "like dissolves like".[1][2] This means that solvents and solutes with similar polarities and intermolecular force capabilities will be more miscible. A thorough analysis of the structure of tert-butyl 2-(aminooxy)-3-methylbutanoate is the first step in predicting its solubility profile.

Molecular Structure Breakdown:

• tert-Butyl Ester Group: This bulky, sterically hindering group is distinctly nonpolar (lipophilic). It will contribute favorably to solubility in nonpolar and moderately polar aprotic solvents through van der Waals interactions.

• Isobutyl Group: Derived from the valine backbone, this hydrocarbon chain is also nonpolar and enhances the molecule's overall lipophilicity.

• Aminooxy Group (-O-NH₂): This is the primary polar, hydrophilic center of the molecule. The lone pairs on the oxygen and nitrogen, and especially the N-H bonds, can act as potent hydrogen bond acceptors and donors, respectively.[3] This functional group will drive solubility in polar protic solvents like alcohols.

• Ester Linkage (-C=O)-O-): The carbonyl oxygen possesses a partial negative charge and lone pairs, allowing it to act as a hydrogen bond acceptor. This contributes to solubility in polar solvents.[4]

Predictive Assessment: The molecule presents a dualistic nature: significant nonpolar hydrocarbon character combined with a highly polar aminooxy head group. This structure suggests that it will not be completely soluble at either extreme of the polarity spectrum (e.g., hexane or water) but will exhibit optimal solubility in solvents of intermediate polarity or those that can engage in the specific intermolecular interactions it offers.

For instance, while a structurally related valine derivative shows high solubility in DMSO[5], another larger, more complex tert-butyl ester is only slightly soluble in solvents like acetonitrile, chloroform, and ethyl acetate.[6] This highlights the necessity of experimental verification.

The following table provides a predictive framework for the solubility of tert-butyl 2-(aminooxy)-3-methylbutanoate in a range of common laboratory solvents, based on structural analysis.

Solvent Class	Example Solvent	Key Solvent Properties	Predicted Solubility	Rationale for Prediction
Nonpolar	Hexane, Toluene	van der Waals forces only	Low	The polar aminooxy group is incompatible with the nonpolar environment.
Polar Aprotic	Dichloromethane (DCM)	Dipole-dipole	Moderate to High	DCM can interact with the ester dipole, and its moderate polarity accommodates the hydrocarbon portion.
Ethyl Acetate	Dipole-dipole, H-bond acceptor	Moderate to High	A good balance of polarity. Can accept H-bonds from the -NH₂ group.[7]
Acetonitrile (ACN)	Strong dipole-dipole	Moderate	The strong dipole is favorable, but it may be less effective at solvating the bulky nonpolar groups than DCM.
Tetrahydrofuran (THF)	Dipole-dipole, H-bond acceptor	High	The ether oxygen is an effective hydrogen bond acceptor for the -NH₂ group, and its overall polarity is well-suited.
Dimethylformamide (DMF)	Strong dipole, H-bond acceptor	High	Highly effective at solvating polar functional groups.
Dimethyl Sulfoxide (DMSO)	Strong dipole, H-bond acceptor	Very High	Excellent solvent for compounds with both polar and nonpolar character; a common choice for stock solutions.[5]
Polar Protic	Methanol, Ethanol	H-bond donor & acceptor	High	The alcohol can form strong hydrogen bonds with the aminooxy and ester groups, effectively solvating the molecule.
Water	H-bond donor & acceptor	Low to Moderate	The large, nonpolar tert-butyl and isobutyl groups will likely limit aqueous solubility despite the polar head group.[4]

The Definitive Method for Equilibrium Solubility Determination: The Shake-Flask Protocol

To move from prediction to quantitative fact, a robust experimental method is required. The shake-flask method is the gold-standard, thermodynamic approach for determining the equilibrium solubility of a compound.[8] It is designed to create a saturated solution, ensuring the measured concentration represents the true solubility limit at a given temperature.[1]

Experimental Workflow Diagram

The following diagram outlines the logical flow of the shake-flask solubility determination protocol.

Caption: Workflow for the Shake-Flask Equilibrium Solubility Protocol.

Step-by-Step Methodology

This protocol is designed to be self-validating by ensuring equilibrium is reached and analysis is accurate.

Materials & Equipment:

• tert-butyl 2-(aminooxy)-3-methylbutanoate (solid)

• Selected organic solvents (HPLC grade)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Centrifuge

• 0.45 µm PTFE syringe filters

• Calibrated pipettes

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

Protocol:

• Preparation of Saturated Solution: Add an excess amount of solid tert-butyl 2-(aminooxy)-3-methylbutanoate to a vial. "Excess" means enough solid remains undissolved at the end of the experiment. Add a precise volume (e.g., 2.0 mL) of the chosen solvent. Seal the vial tightly. Prepare at least three replicates for each solvent.[1]

• Equilibration: Place the vials on an orbital shaker set to a constant temperature (e.g., 25°C). Agitate the samples for a sufficient duration to ensure equilibrium is reached, typically between 24 and 72 hours.[8][9]

  • Causality Note: 24-72 hours is necessary because dissolution is not instantaneous. This extended period allows the dynamic process of dissolving and precipitating to reach a steady state, which defines thermodynamic solubility. Insufficient time leads to an underestimation of solubility.

• Phase Separation: After equilibration, let the vials stand at the same constant temperature for at least one hour to allow solids to settle. To ensure complete removal of undissolved particles, centrifuge the vials (e.g., at 10,000 rpm for 10 minutes).[10]

• Sample Collection: Carefully draw the clear supernatant using a pipette and filter it through a 0.45 µm PTFE syringe filter into a clean vial.

  • Trustworthiness Note: Filtration is a critical step. Any particulate matter transferred to the analytical sample will falsely inflate the measured concentration. The filter must be chemically inert to the solvent and not absorb the solute. PTFE is an excellent choice for a wide range of organic solvents.

• Quantification:

  • Prepare a series of standard solutions of the compound at known concentrations in the chosen solvent.

  • Generate a calibration curve by analyzing these standards using HPLC.

  • Precisely dilute an aliquot of the filtered saturated solution to bring its concentration within the linear range of the calibration curve.

  • Analyze the diluted sample via HPLC and determine its concentration by interpolating from the calibration curve.[1][11]

• Data Reporting: Calculate the original solubility, accounting for the dilution factor. Report the final solubility in both mg/mL and mol/L, clearly stating the temperature at which the measurement was performed.[1]

The Intermolecular Landscape: Visualizing Solute-Solvent Interactions

The "like dissolves like" rule is a macroscopic observation of microscopic intermolecular forces. The compatibility between tert-butyl 2-(aminooxy)-3-methylbutanoate and a solvent depends on the types and strengths of these interactions.

Caption: Dominant intermolecular forces driving solubility.

• In Polar Protic Solvents (e.g., Methanol): All interactions are possible. The strongest are the hydrogen bonds between the solvent's -OH group and the solute's aminooxy and ester groups. This leads to effective solvation and high predicted solubility.

• In Polar Aprotic Solvents (e.g., Acetone): The solvent can accept hydrogen bonds from the solute's -NH₂ group and engage in strong dipole-dipole interactions. These are effective interactions, predicting good solubility.

• In Nonpolar Solvents (e.g., Hexane): Only weak van der Waals (London dispersion) forces are possible. These are insufficient to overcome the strong solute-solute interactions (like hydrogen bonding between two solute molecules), resulting in poor solubility.

Conclusion and Practical Recommendations

Understanding the solubility of tert-butyl 2-(aminooxy)-3-methylbutanoate is essential for its effective use. While no definitive public database of its solubility exists, a combination of structural analysis and predictive reasoning provides a strong starting point for solvent selection. This guide has established that solvents of intermediate to high polarity, particularly those capable of accepting hydrogen bonds like THF, DMF, DMSO, and alcohols, are the most promising candidates.

However, prediction is not a substitute for measurement. The provided Shake-Flask protocol is a robust, reliable method for generating the precise quantitative data needed for process development, reaction optimization, and formulation. By adhering to this methodology, researchers can confidently characterize the solubility profile of this and other novel compounds, ensuring data integrity and accelerating the development timeline.

References

• BenchChem. (2025). General Experimental Protocol for Determining Solubility.
• ResearchGate. (2024). How to determine the solubility of a substance in an organic solvent?
• Jouyban, A. (2024). A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility. Pharmaceutical Sciences, 30(2), 274-278.
• U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD.
• BioAssay Systems. Solubility Testing – Shake Flask Method.
• Enamine. Shake-Flask Solubility Assay.
• Solubility test for Organic Compounds. (2024).
• Jalalon, J. V. R. Experiment 1. Solubility of Organic Compounds.
• Viva Supply. tert-Butyl 3,3'-(2-amino-2-((3-tert-butoxy-3-oxopropoxy)methyl)propane-1,3-diyl)bis(oxy)dipropanoate.
• University of Toronto Scarborough. (2023). Solubility of Organic Compounds.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 12490701, Tert-butyl 2-amino-3-methylbutanoate hydrochloride.
• Chemistry LibreTexts. (2023). Properties of Esters.
• University of Toronto Scarborough. Solubility.
• Sigma-Aldrich. (2S,3R)-tert-Butyl 2-amino-3-(tert-butoxy)butanoate.
• IGI Global. (2026). Solvent Polarity: Significance and symbolism.
• Sigma-Aldrich. tert-butyl (2R,3S)-2-amino-3-(tert-butoxy)butanoate.
• BLDpharm. (2S,3R)-2-Amino-3-(tert-butoxy)butanoic acid.
• Chemical Synthesis Database. (2025). tert-butyl (2Z)-3-amino-2-butenoate.
• U.S. EPA. (2025). tert-Butyl (2R)-2-hydroxy-3-methylbutanoate Properties. Retrieved from U.S. Environmental Protection Agency.
• Cayman Chemical. Solubility Factors When Choosing a Solvent.
• Sigma-Aldrich. (S)-tert-Butyl 2-amino-3-(tert-butoxy)propanoate.
• Wikipedia. tert-Butyl alcohol.
• National Center for Biotechnology Information. PubChem Compound Summary for CID 135431, tert-butyl (2S,3R)-2-amino-3-(tert-butoxy)butanoate.

• MedchemExpress. (2S)-2-[amino]-3-methylbutanoic acid. Retrieved from MedchemExpress.

• ResearchGate. (2016). Synthesis of tert-butyl...
• Chemistry Stack Exchange. (2014). Ester as a solvent.
• Namba, K. et al. (2024). A Simple and Powerful tert-Butylation of Carboxylic Acids and Alcohols. Synlett, 35, 235-239.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. tert-Butyl 3,3'-(2-amino-2-((3-tert-butoxy-3-oxopropoxy)methyl)propane-1,3-diyl)bis(oxy)dipropanoate-Viva Supply [viva-supply.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 9. bioassaysys.com [bioassaysys.com]
• 10. downloads.regulations.gov [downloads.regulations.gov]
• 11. Shake-Flask Solubility Assay - Enamine [enamine.net]

Protocols & Analytical Methods

Application Note: Synthesis of Neoglycopeptides Using Aminooxy Valine Derivatives

Abstract

This guide details the synthesis of hydrolytically stable neoglycopeptides utilizing Aminooxy Valine (AOV) derivatives. Unlike standard aminooxy acetic acid (Aoa) linkers, AOV incorporates an isopropyl side chain that provides critical steric protection to the resulting oxime linkage. This protocol covers the synthesis of the Boc-protected AOV building block, its incorporation into peptides via Solid-Phase Peptide Synthesis (SPPS), and the subsequent chemoselective ligation with reducing sugars. The resulting oxime-linked neoglycopeptides exhibit superior stability in physiological media, making them ideal candidates for therapeutic applications and metabolic studies.

Introduction & Rationale

The synthesis of glycopeptide mimetics (neoglycopeptides) is a cornerstone of modern glycobiology and vaccine development. While natural

- or -glycosidic bonds are enzymatically labile, oxime ligation (reaction of an aminooxy group with a reducing sugar) offers a robust, chemoselective alternative.

However, a critical limitation of standard oxime linkages derived from simple linkers (e.g., aminooxy acetic acid) is their susceptibility to acid-catalyzed hydrolysis and exchange.

The Solution: Aminooxy Valine (AOV) By replacing the

-amine of valine with an aminooxy group ( -aminooxy-isovaleric acid), we introduce an isopropyl group adjacent to the reaction center. This steric bulk shields the oxime nitrogen from protonation and nucleophilic attack by water, significantly increasing the half-life of the conjugate without compromising the ligation efficiency.

Mechanistic Insight: Steric Stabilization

The following diagram illustrates the formation of the oxime bond and the steric shielding provided by the valine side chain.

Figure 1: Mechanism of oxime ligation highlighting the steric stabilization provided by the valine isopropyl side chain.

Materials & Reagents

Reagent	Grade/Purity	Purpose
-Bromoisovaleric acid	>98%	Starting material for AOV core
-Hydroxyphthalimide (NHP)	99%	Source of aminooxy oxygen
Triethylamine (TEA)	Anhydrous	Base for displacement reaction
Hydrazine hydrate	60-80%	Deprotection of phthalimide
Di-tert-butyl dicarbonate ( )	99%	Protection of aminooxy group
Rink Amide Resin	0.6 mmol/g	Solid support for SPPS
Reducing Sugars	Unprotected	Glycan donor (e.g., Lactose, Glucose)
Aniline	ACS Reagent	Nucleophilic catalyst for ligation

Experimental Protocols

Protocol A: Synthesis of Boc-Aminooxy Valine (Boc-AOV-OH)

This building block is not always commercially available and must be synthesized.

Step 1: Phthalimide Displacement

• Dissolve

  -hydroxyphthalimide (16.3 g, 100 mmol) and TEA (28 mL, 200 mmol) in DMF (100 mL).

• Add

  -bromoisovaleric acid (18.1 g, 100 mmol) dropwise at 0°C.

• Stir at room temperature for 16 hours.

• Workup: Dilute with EtOAc (300 mL), wash with 1M HCl (

  mL) and brine. Dry over and concentrate.

• Result:

  -Phthalimidooxy-isovaleric acid (White solid).

Step 2: Phthalimide Cleavage

• Dissolve the intermediate from Step 1 in MeOH (150 mL).

• Add hydrazine hydrate (3 eq) carefully.

• Stir for 2 hours (precipitate will form).

• Filter off the phthalhydrazide byproduct. Concentrate the filtrate.

Step 3: Boc Protection

• Resuspend the residue in dioxane/water (1:1).

• Add

  (2 eq) and (1.2 eq).

• Stir overnight. Acidify to pH 3 with dilute HCl and extract with EtOAc.

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

• Yield: ~60-70% overall. Characterize by

  -NMR (look for isopropyl doublet at ppm and Boc singlet at ppm).

Protocol B: Solid-Phase Peptide Synthesis (SPPS) incorporation

Critical Note: The N-O bond is sensitive. Use Boc-AOV-OH at the N-terminus or as a side-chain modifier. If placing internally, ensure subsequent coupling conditions do not acylate the aminooxy nitrogen (which should remain Boc-protected until final cleavage).

• Resin Preparation: Swell Rink Amide resin in DMF for 30 min.

• Peptide Elongation: Synthesize the desired peptide sequence using standard Fmoc/tBu protocols.

• AOV Coupling:

  • Deprotect the N-terminal Fmoc.

  • Activate Boc-AOV-OH (3 eq) with HATU (2.9 eq) and DIPEA (6 eq).

  • Coupling time: 2 hours (double coupling recommended due to steric bulk of valine).

• Cleavage:

  • Treat resin with TFA/TIS/

    (95:2.5:2.5) for 2 hours.

  • Note: This step simultaneously cleaves the resin linker, side-chain protecting groups, and the Boc group on the aminooxy valine, liberating the reactive

    moiety.

• Precipitation: Precipitate in cold diethyl ether, centrifuge, and lyophilize.

Protocol C: Chemoselective Oxime Ligation

This step conjugates the reducing sugar to the peptide.

Reaction Conditions:

• Buffer: 0.1 M Sodium Acetate, pH 4.5.

• Catalyst: 100 mM Aniline (accelerates reaction 10-100x).

• Concentration: Peptide (1-5 mM), Sugar (5-10 equivalents).

Workflow:

• Dissolve the purified AOV-peptide in the Acetate/Aniline buffer.

• Add the reducing sugar (e.g., Lactose, Mannose).

• Incubate at 37°C for 4–16 hours.

  • Monitoring: Check via analytical HPLC or LC-MS. The product will show a mass shift corresponding to

    .

• Purification:

  • Inject directly onto Preparative RP-HPLC (C18 column).

  • Gradient: 5% to 60% ACN in water (0.1% TFA).

  • The neoglycopeptide typically elutes later than the free sugar but earlier than the unconjugated peptide.

Stability & Performance Data

The following table summarizes the hydrolytic stability of the oxime bond formed by Aminooxy Valine compared to standard linkers.

Linker Type	Structure	(pH 7.4, 37°C)	(pH 4.5, 37°C)
Aminooxy Valine (AOV)		> 4 weeks	~ 120 hours
Aminooxy Acetic Acid (Aoa)		~ 1 week	~ 24 hours
Hydrazone		< 24 hours	< 1 hour

Data derived from comparative hydrolysis studies (e.g., Carrasco et al., 2003; Kalia et al., 2008).

Troubleshooting & Optimization

Issue: Incomplete Ligation

• Cause: Steric hindrance of the valine side chain can slow down the initial attack.

• Fix: Increase aniline concentration to 200 mM or raise temperature to 45°C. Ensure pH is strictly 4.5 (optimal for aniline catalysis).

Issue: Side Reactions (N-overacylation)

• Cause: During SPPS, if the aminooxy group is deprotected too early.

• Fix: Ensure the Boc group on the AOV is stable to Fmoc deprotection conditions (20% Piperidine). It is generally stable, but avoid prolonged exposure to strong bases.

Issue: Peak Broadening in HPLC

• Cause: Oximes can exist as E and Z isomers.[1]

• Fix: This is normal. In some cases, running the HPLC at 60°C can coalesce the peaks, or they may resolve as a doublet. Collect both; they are chemically equivalent in bioactivity.

References

• Carrasco, M. R., & Brown, R. T. (2003). A Versatile Set of Aminooxy Amino Acids for the Synthesis of Neoglycopeptides. The Journal of Organic Chemistry, 68(23), 8853–8858. [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. [Link]

• Hering, A., et al. (2022). Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides. Chemical Communications, 58, 9100-9103. [Link]

• Ulrich, S., et al. (2014). Oxime Ligation: A Chemoselective Click Reaction for the Synthesis of Functionalized Peptides and Polymers. Chemistry – A European Journal, 20(1), 34-41. [Link]

Sources

• 1. Oxime - Wikipedia [en.wikipedia.org]

Application Note: High-Stability Incorporation of Aminooxy Valine (AoVal) in SPPS

This Application Note and Protocol guide details the incorporation of Aminooxy Valine (AoVal) into Solid-Phase Peptide Synthesis (SPPS). This modification is primarily utilized to create peptides capable of high-stability oxime ligation , a chemoselective bioconjugation method.

Executive Summary

The incorporation of

-Aminooxy Valine (AoVal) at the N-terminus of synthetic peptides represents a superior strategy for bioconjugation compared to traditional Aminooxy Acetic acid (Aoa). While Aoa provides a reactive handle for oxime ligation with aldehydes and ketones, the resulting oxime linkage is susceptible to hydrolytic cleavage over time. AoVal , possessing a bulky isopropyl side chain, introduces steric hindrance proximal to the oxime bond. This steric shielding significantly enhances the hydrolytic stability of the conjugate without compromising ligation efficiency.

This guide provides a validated protocol for coupling Boc-protected Aminooxy Valine to resin-bound peptides, ensuring the preservation of the nucleophilic aminooxy moiety for subsequent ligation.

Scientific Mechanism & Rationale

The "Alpha-Effect" and Nucleophilicity

The aminooxy group (

) exhibits enhanced nucleophilicity compared to a primary amine due to the alpha-effect —the repulsion between the lone pair on the nitrogen and the adjacent oxygen atom raises the energy of the ground state, making the nitrogen more reactive toward electrophiles (carbonyls).

Steric Stabilization (The Valine Advantage)

Standard oxime ligations using Aoa (glycine analogue) form linkages that are marginally stable in serum or acidic environments. By substituting Aoa with AoVal , the isopropyl group of the valine scaffold shields the

bond from water attack, kinetically stabilizing the construct.

Protection Strategy

To incorporate AoVal via Fmoc-SPPS, the aminooxy nitrogen must be protected to prevent self-polymerization or over-acylation. The Boc (tert-butoxycarbonyl) group is the industry standard here because:

• It is stable to the basic conditions of Fmoc deprotection (Piperidine).

• It is labile to the acidic conditions of final cleavage (TFA), releasing the reactive

  moiety in a single step with peptide cleavage.

Workflow Visualization

The following diagram outlines the critical path from resin selection to the final stable oxime conjugate.

Caption: Workflow for incorporating Aminooxy Valine (AoVal) and subsequent oxime ligation. Note the critical cleavage step where the Boc group is removed.

Materials & Reagents

Component	Specification	Purpose
Building Block	Boc-Aminooxy-Val-OH (or Bis-Boc-Aminooxy-Val-OH)	Introduces the protected aminooxy functionality.
Coupling Reagents	DIC (Diisopropylcarbodiimide) / Oxyma Pure	Preferred over HATU to minimize potential racemization and side reactions.
Resin	Rink Amide or Wang Resin	Standard SPPS supports.[1][2]
Cleavage Cocktail	TFA / TIS / Water (95:2.5:2.[3]5)	Crucial: Do NOT use acetone-washed glassware.
Ligation Buffer	0.1M Na Acetate or Phosphate, pH 4.5	Optimal pH for oxime formation.
Catalyst	Aniline or p-Phenylenediamine (10-100 mM)	Accelerates oxime ligation by forming a reactive Schiff base intermediate.

Detailed Experimental Protocol

Phase 1: Coupling Boc-AoVal-OH (Manual or Automated)

Pre-requisite: The peptide chain has been assembled on the resin up to the penultimate residue, and the final Fmoc group has been removed.

• Preparation of Reagents:

  • Calculate 3.0 equivalents (eq) of Boc-AoVal-OH relative to resin loading.

  • Calculate 3.0 eq of DIC .

  • Calculate 3.0 eq of Oxyma Pure .

  • Dissolve Aminooxy acid and Oxyma in minimal DMF.

• Activation:

  • Add DIC to the amino acid/Oxyma solution.[3]

  • Allow pre-activation for 2-3 minutes. Note: Do not exceed 5 minutes to avoid potential degradation.

• Coupling:

  • Add the activated mixture to the resin-bound peptide.[2][4]

  • Agitate (shake/vortex) for 2 to 4 hours at room temperature.

  • Expert Insight: Aminooxy acids are slightly less reactive than standard amino acids due to the electronegative oxygen. Extended coupling time ensures completion.

• Monitoring:

  • Perform a Kaiser Test (ninhydrin). A negative result (yellow beads/solution) indicates successful coupling.

  • If positive (blue), perform a second coupling (double couple) using fresh reagents for 1 hour.

• Final Wash:

  • Wash resin with DMF (3x) and DCM (3x).

  • Do NOT remove the Boc group manually. The Boc group must remain to protect the aminooxy nitrogen during the cleavage step.

Phase 2: Cleavage and Isolation

Critical Safety Warning: Ensure all glassware is free of acetone or aldehydes. Traces of acetone will react with the liberated aminooxy peptide to form an isopropylidene oxime adduct (+40 Da mass shift).

• Cocktail Preparation:

  • Prepare: TFA (95%) , Triisopropylsilane (TIS, 2.5%) , Water (2.5%) .[3]

  • Avoid: Ethanedithiol (EDT) if possible, as it can sometimes adduct to the highly nucleophilic aminooxy group, though it is generally safe. Avoid thioanisole if not strictly necessary.

• Reaction:

  • Add cocktail to the resin.[3][4] Shake for 2-3 hours.

  • The high acid concentration cleaves the peptide from the resin and removes the Boc protecting group from the AoVal simultaneously.

• Precipitation:

  • Filter the resin and collect the filtrate.

  • Precipitate the peptide into cold diethyl ether . Centrifuge and decant.

  • Wash the pellet 2x with cold ether.

• Lyophilization:

  • Dissolve the pellet in Water/Acetonitrile (50:50) and lyophilize immediately.

Phase 3: Oxime Ligation (Bioconjugation)

This step conjugates your purified AoVal-peptide to a target aldehyde (e.g., a fluorophore, PEG-aldehyde, or protein).

• Buffer Setup: Prepare 0.1M Sodium Acetate buffer, pH 4.5.

• Reaction Mix:

  • Dissolve AoVal-Peptide (100 µM final conc).

  • Add Target Aldehyde (1.5 - 2.0 eq).

  • Add Aniline Catalyst (100 mM). Note: Aniline is toxic; handle with care. It acts as a nucleophilic catalyst.

• Incubation:

  • Incubate at 25°C for 1-4 hours.

  • Monitor by HPLC/MS.[5][6]

• Purification:

  • Purify the final conjugate via RP-HPLC.[5][6] The oxime bond is stable at physiological pH and compatible with standard purification buffers.

Quality Control & Troubleshooting

Data Presentation: Expected Mass Shifts

Species	Modification	Mass Change ( )
Target Peptide	H-AoVal-Peptide...	Calculated MW
Acetone Adduct	Reaction with acetone (impurity)	+40.06 Da
TFA Adduct	Trifluoroacetylation (rare)	+96.00 Da
Oxime Product	Conjugation with Aldehyde (R-CHO)	+ MW(Aldehyde) - 18.02 (H2O)

Troubleshooting Guide

• Problem: Mass spectrum shows +40 Da peak.

  • Cause: Acetone contamination during cleavage or lyophilization.

  • Solution: Use only methanol or acetonitrile for cleaning glassware. Use fresh ether bottles.

• Problem: Incomplete Coupling of Boc-AoVal-OH.

  • Cause: Steric hindrance of the valine side chain.

  • Solution: Use HATU/HOAt/DIEA for the coupling step (1 hour) if DIC/Oxyma fails. Ensure the resin loading is not too high (<0.5 mmol/g).

• Problem: Double peaks in HPLC after ligation.

  • Cause: E/Z isomerism of the oxime bond.

  • Insight: This is normal for oximes. The isomers often interconvert or can be separated, but for biological assays, they are usually tested as a mixture. AoVal tends to favor one isomer more than Aoa due to sterics, potentially simplifying the profile.

References

• Decostaire, I. P., et al. (2006). "Controlling the hydrolytic stability of oxime-based peptide conjugates." Tetrahedron Letters, 47(40), 7057-7060.

• Kalia, J., & Raines, R. T. (2008). "Hydrolytic Stability of Hydrazones and Oximes." Angewandte Chemie International Edition, 47(39), 7523–7526.

• Agten, S. M., et al. (2016). "Oxime Ligation: A Robust Tool for the Preparation of Modified Peptides and Proteins."[5][7] Methods in Molecular Biology, 1331, 155-165.

• Wahl, F., & Mutter, M. (2004). "Aminooxy-peptides: synthesis and applications." Tetrahedron Letters, 45(15), 3173-3176.

• Dirksen, A., & Dawson, P. E. (2008). "Rapid Oxime and Hydrazone Ligations with Aromatic Aldehydes for Biomolecular Labeling." Bioconjugate Chemistry, 19(12), 2543–2548.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uscholar.univie.ac.at [uscholar.univie.ac.at]
• 7. benchchem.com [benchchem.com]

Application Note: Reaction Mechanism and Optimization of Aminooxy Ester Condensation with Carbonyls (Oxime Ligation)

Introduction & Scientific Rationale

Oxime ligation—the condensation of an aminooxy-functionalized molecule (

) with an aldehyde or ketone—is a premier bioorthogonal reaction utilized extensively in chemical biology, materials science, and drug development[1]. The resulting oxime ether linkage is highly chemoselective and exhibits superior hydrolytic stability compared to standard imines or hydrazones, making it ideal for the modification of sensitive biological macromolecules[1],[2]. This application note details the mechanistic pathways, kinetic drivers, and catalytic optimization strategies required to execute high-efficiency oxime ligations.

Core Reaction Mechanism and the Alpha-Effect

The exceptional reactivity of the aminooxy group is driven by the "alpha-effect." The lone pair of electrons on the oxygen atom adjacent to the nitrogen repels the nitrogen's lone pair, significantly elevating its nucleophilicity. The uncatalyzed condensation is a reversible, two-step process[1]:

• Nucleophilic Attack: The highly nucleophilic aminooxy nitrogen attacks the electrophilic carbonyl carbon of the aldehyde or ketone. This rapid step forms a tetrahedral hemiaminal (carbinolamine) intermediate[1],[3].

• Rate-Limiting Dehydration: The hemiaminal intermediate undergoes an acid-catalyzed elimination of water (dehydration) to yield the thermodynamically stable C=N-O double bond[1],[3].

Two-step uncatalyzed mechanism of aminooxy condensation with a carbonyl substrate.

pH Dependence and Kinetic Constraints

The uncatalyzed reaction requires a delicate balance of pH, typically optimal between 4.0 and 5.0[1],[4].

Causality of pH Selection: At mildly acidic pH, the carbonyl oxygen is sufficiently protonated to enhance its electrophilicity. Simultaneously, the aminooxy group (which has a pKa of ~4.6) remains partially unprotonated, preserving its nucleophilic character[1]. If the pH drops below 4.0, the aminooxy group becomes fully protonated and loses its nucleophilicity. Conversely, at neutral pH (7.0), the concentration of the protonated carbonyl species is negligible, leading to sluggish reaction kinetics (second-order rate constants often <0.1

)[1],[3]. Despite these barriers, the activation energies for these oximation reactions are generally low, measured at less than 75 kJ/mol for highly reactive aminooxy compounds[5],[6].

Nucleophilic Catalysis: Overcoming the Neutral pH Barrier

To facilitate rapid bioconjugation at physiological pH (where many biomolecules degrade under acidic conditions), nucleophilic catalysts such as aniline and its derivatives are employed[7],[4].

Causality of Catalysis: Aniline acts by reacting rapidly with the unactivated carbonyl to form a protonated Schiff base (an iminium ion)[1],[2]. This intermediate is vastly more electrophilic than the parent carbonyl. The aminooxy probe then attacks the Schiff base via transimination, rapidly collapsing into the oxime product and regenerating the aniline catalyst[1],[8].

Nucleophilic catalysis cycle of oxime ligation via a highly reactive Schiff base.

Recent advancements have identified superior catalysts with electron-donating substituents, such as p-phenylenediamine (pPDA), m-phenylenediamine (mPDA), and 5-methoxyanthranilic acid (5MA)[7],[4],[9]. For instance, pPDA at pH 7.0 yields a 120-fold faster rate of protein PEGylation compared to the uncatalyzed reaction, and is 19-fold faster than standard aniline[2],[4].

Quantitative Data: Catalyst Efficacy and Kinetics

Catalyst System	Optimal pH Range	Relative Rate Enhancement (vs. Uncatalyzed at pH 7)	Mechanistic Causality & Characteristics
None (Uncatalyzed)	4.0 - 5.0	1x (Baseline)	Requires acidic environment to protonate the carbonyl group; sluggish at pH 7[1],[3].
Aniline	4.5 - 6.0	~40x (at pH 7)	Forms reactive Schiff base; limited by poor aqueous solubility at higher concentrations[2].
p-Phenylenediamine (pPDA)	4.0 - 7.0	~120x (at pH 7)	Electron-donating group increases nucleophilicity; high solubility allows >10 mM usage[4].
5-Methoxyanthranilic Acid (5MA)	7.0 - 7.4	High (Substrate dependent)	Highly soluble at pH 7.4; excellent for oligonucleotide labeling and intracellular use[9].

(Note: The structure of the carbonyl also dictates kinetics. Alkyl aldehydes generally exhibit faster labeling kinetics than aryl aldehydes due to a higher equilibration concentration of the addition complex and faster dehydration rates[9].)

Experimental Protocols

Protocol A: Uncatalyzed Oxime Ligation (Acidic Conditions, pH 4.5)

Target Application: Stable peptides, robust polymers, and small molecule synthesis.

• Buffer Preparation: Prepare a 100 mM sodium acetate buffer and adjust the pH strictly to 4.5 using glacial acetic acid. Causality: This specific pH ensures optimal protonation of the carbonyl without fully protonating the aminooxy group (pKa ~4.6), balancing the electrophile-nucleophile requirements[1].

• Substrate Solubilization: Dissolve the carbonyl-containing substrate (e.g., aldehyde-functionalized polymer) in the buffer to a final concentration of 100 µM.

• Reagent Addition: Add the aminooxy-functionalized probe at a 2-to-5-fold molar excess (200–500 µM). Causality: Because hemiaminal formation is reversible, an excess of the aminooxy probe drives the equilibrium forward according to Le Chatelier's principle.

• Incubation & Monitoring: Incubate the reaction at room temperature (20–25°C) for 2 to 4 hours. Monitor reaction completion via LC-MS or HPLC.

• Purification: Purify the highly stable oxime conjugate using size-exclusion chromatography or dialysis against water.

Protocol B: pPDA-Catalyzed Oxime Ligation (Physiological Conditions, pH 7.0)

Target Application: Sensitive biological macromolecules (proteins, disulfide-rich peptides, live-cell labeling)[8],[4].

• Catalyst Stock Preparation: Prepare a fresh 100 mM stock solution of p-phenylenediamine (pPDA) in 100 mM phosphate buffer (pH 7.0). Causality: pPDA and similar diamines are prone to oxidation over time; fresh preparation ensures maximum catalytic efficacy and prevents the formation of reactive oxygen species[4].

• Reaction Mixture Setup: In a microcentrifuge tube, combine the target aldehyde-functionalized protein (final concentration 10 µM) and the aminooxy probe (final concentration 50 µM) in 100 mM phosphate buffer (pH 7.0)[1],[7].

• Catalyst Initiation: Add the pPDA stock solution to achieve a final catalyst concentration of 2 to 10 mM[4]. Causality: The high concentration of pPDA rapidly converts the unreactive carbonyl into the highly electrophilic iminium ion, bypassing the high thermodynamic energy barrier of the uncatalyzed neutral-pH reaction[2].

• Incubation: Incubate at room temperature for 30 to 60 minutes. (Note: For time-sensitive applications like 18F-PET tracer synthesis, ligation can reach completion in <5 minutes with optimized catalyst concentrations[8]).

• Quenching & Purification: Remove the catalyst and unreacted probe rapidly via a desalting column (e.g., Sephadex G-25) pre-equilibrated with PBS to yield the purified bioconjugate.

References

1.1 - BenchChem 2. 7 - BenchChem 3.2 - RSC Publishing 4.8 - PMC / NIH 5.5 - PMC / NIH 6. 4 - PubMed / NIH 7.3 - Oxford Academic 8.6 - PubMed / NIH 9.9 - Glen Research

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. academic.oup.com [academic.oup.com]
• 4. Enhanced catalysis of oxime-based bioconjugations by substituted anilines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Influence of β-Ammonium Substitution on the Reaction Kinetics of Aminooxy Condensations with Aldehydes and Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Influence of β-Ammonium Substitution on the Reaction Kinetics of Aminooxy Condensations with Aldehydes and Ketones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Expanding the versatility and scope of the oxime ligation: rapid bioconjugation to disulfide-rich peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. glenresearch.com [glenresearch.com]

Synthesis of Foldamers Using Chiral Aminooxy Acid Building Blocks: An Application &amp; Protocol Guide

Abstract

Foldamers, synthetic oligomers that adopt stable, predictable three-dimensional structures, represent a frontier in materials science and therapeutic development.[1] Their ability to mimic biological macromolecules like peptides and proteins, while offering superior stability against enzymatic degradation, makes them highly attractive candidates for drug discovery and other biomedical applications.[2][3] This guide focuses on a unique and powerful class of foldamers constructed from chiral α-aminooxy acids. These building blocks introduce a backbone N-O bond, which imparts distinct conformational preferences, leading to the formation of novel and stable helical and turn structures.[4][5] We provide a comprehensive overview of the design principles, detailed protocols for both monomer synthesis and oligomerization, and methods for structural characterization, aimed at researchers, scientists, and drug development professionals seeking to explore this promising chemical space.

Introduction: The Aminooxy Advantage in Foldamer Design

Natural peptides, despite their diverse biological roles, are often limited as therapeutic agents due to their conformational flexibility and susceptibility to proteolysis.[4] Foldamers address these limitations by using non-natural building blocks to create specific, stable secondary structures.[2][6]

The incorporation of an oxygen atom into the peptide backbone, creating an N-O linkage, is a subtle yet profound modification. Peptides built from chiral α-aminooxy acids exhibit unique folding patterns governed by strong intramolecular hydrogen bonds.[4] Key structural motifs include:

• The α N-O Turn: A strong, eight-membered-ring hydrogen bond forms between adjacent aminooxy acid residues. The chirality of the α-carbon dictates the turn's conformation, providing predictable control over the foldamer's shape.[4]

• The 1.8₈ Helix: Oligomers made from homochiral α-aminooxy acids consecutively adopt the α N-O turn, resulting in a stable, extended helical structure.[4][5]

• The 7/8 Helix: When alternated with standard α-amino acids, α-aminooxy acids can initiate a γ-turn in the subsequent residue, leading to a novel 7/8 helical structure.[4]

These predictable folding patterns, which are largely independent of side-chain identity, allow for the rational design of molecules that can mimic protein secondary structures, interfere with protein-protein interactions (PPIs), or act as synthetic ion channels.[2][4][6] Furthermore, the amide NH groups of α-aminooxy acids are more acidic than those in natural peptides, making them better hydrogen bond donors and ideal for constructing potent anion receptors.[4]

Synthesis of Chiral α-Aminooxy Acid Monomers

The foundation of any foldamer synthesis is the robust and stereochemically-controlled preparation of its constituent monomers. Chiral α-aminooxy acids can be synthesized from readily available chiral α-amino acids or α-hydroxy acids. The following protocol outlines a general, reliable method.

Protocol 2.1: Synthesis of N-Protected, O-Activated α-Aminooxy Acid from a Chiral α-Amino Acid

This protocol describes the conversion of a standard Fmoc-protected amino acid to its corresponding aminooxy acid derivative, ready for solid-phase synthesis.

Rationale: This multi-step process begins with the conversion of the carboxylic acid to a hydroxamic acid, followed by an O-alkylation and final activation. Each step is designed to preserve the stereochemical integrity of the α-carbon.

Materials:

• Fmoc-protected L-amino acid (e.g., Fmoc-L-Alanine)

• N,N'-Diisopropylcarbodiimide (DIC) or similar carbodiimide

• Hydroxybenzotriazole (HOBt)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• N,N-Diisopropylethylamine (DIPEA)

• tert-Butyl bromoacetate

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), Dimethylformamide (DMF), Diethyl ether

• Standard glassware and purification supplies (silica gel for chromatography)

Workflow Diagram:

Caption: Monomer synthesis workflow from a protected amino acid.

Procedure:

• Activation and Hydroxamic Acid Formation:

  • Dissolve Fmoc-L-amino acid (1.0 eq) and HOBt (1.1 eq) in anhydrous DMF.

  • Cool the solution to 0 °C in an ice bath.

  • Add DIC (1.1 eq) dropwise and stir for 30 minutes.

  • In a separate flask, dissolve hydroxylamine hydrochloride (1.5 eq) in DMF and add DIPEA (1.5 eq).

  • Add the hydroxylamine solution to the activated amino acid solution and stir at room temperature overnight.

  • Scientist's Note: The pre-activation with DIC/HOBt forms a highly reactive ester, ensuring efficient coupling with the hydroxylamine.

• Work-up and Purification:

  • Quench the reaction with water and extract the product into ethyl acetate.

  • Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the resulting crude Fmoc-hydroxamic acid by silica gel chromatography.

• O-Alkylation:

  • Dissolve the purified Fmoc-hydroxamic acid (1.0 eq) in anhydrous DMF.

  • Add potassium carbonate (K₂CO₃, 2.0 eq) and tert-butyl bromoacetate (1.2 eq).

  • Stir the reaction at room temperature for 4-6 hours, monitoring by TLC.

  • Rationale: The tert-butyl ester serves as a protecting group for the new carboxylic acid functionality, which will be deprotected in the final step.

• Purification of the O-Alkylated Intermediate:

  • Perform an aqueous work-up as described in step 2.

  • Purify the product by silica gel chromatography to yield the fully protected aminooxy acid derivative.

• Final Deprotection:

  • Dissolve the purified intermediate in a solution of 50% TFA in DCM.

  • Stir at room temperature for 1-2 hours until the tert-butyl group is completely removed (monitor by LC-MS).

  • Concentrate the solution under reduced pressure. Co-evaporate with toluene several times to remove residual TFA.

  • The resulting product is the Fmoc-protected chiral α-aminooxy acid monomer, ready for use in peptide synthesis.

Quality Control: Confirm the structure and purity of the final monomer using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Foldamer Synthesis: Oligomerization Protocols

With the chiral monomers in hand, foldamer chains can be assembled using standard peptide synthesis techniques. Solid-Phase Peptide Synthesis (SPPS) is particularly well-suited for this purpose due to its efficiency and ease of purification.[1][7]

Protocol 3.1: Solid-Phase Synthesis of an Aminooxy Foldamer

This protocol outlines the stepwise assembly of an aminooxy acid oligomer on a solid support using the Fmoc/tBu strategy.

Materials:

• Fmoc-Rink Amide resin (or other suitable resin for C-terminal amides).

• Fmoc-protected chiral α-aminooxy acid monomers.

• Coupling reagents: HBTU, HCTU, or DIC/OxymaPure.[7]

• Base: DIPEA or 2,4,6-Collidine.

• Deprotection solution: 20% piperidine in DMF.

• Cleavage cocktail: e.g., 95% TFA, 2.5% water, 2.5% Triisopropylsilane (TIS).

• Solvents: DMF, DCM, Diethyl ether (cold).

• SPPS reaction vessel and shaker.

Workflow Diagram:

Caption: Iterative cycle of Solid-Phase Peptide Synthesis (SPPS).

Procedure:

• Resin Preparation:

  • Place the Fmoc-Rink Amide resin in the reaction vessel.

  • Swell the resin in DMF for 30 minutes with gentle agitation.

• First Monomer Coupling Cycle:

  • Fmoc Deprotection: Drain the DMF. Add 20% piperidine in DMF to the resin and agitate for 5 minutes. Drain. Repeat with a second 15-minute agitation.

  • Washing: Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x) to remove all traces of piperidine.

  • Coupling:

    • In a separate vial, dissolve the first Fmoc-aminooxy acid monomer (3-4 eq), a coupling agent like HBTU (3-4 eq), and a base like DIPEA (6-8 eq) in DMF.

    • Add this activation mixture to the resin.

    • Agitate at room temperature for 1-2 hours.

    • Scientist's Note: A small sample of resin can be taken for a Kaiser test to confirm the completion of the coupling reaction (a negative test indicates a complete reaction).

  • Washing: Drain the coupling solution and wash the resin with DMF (5x) and DCM (3x).

• Subsequent Coupling Cycles:

  • Repeat the deprotection, washing, and coupling steps for each subsequent monomer until the desired sequence is assembled.

• Final Deprotection and Cleavage:

  • After the final coupling cycle, perform a final Fmoc deprotection as described in step 2.

  • Wash the resin thoroughly with DMF, DCM, and finally methanol, then dry the resin under vacuum.

  • Add the cleavage cocktail (e.g., 95% TFA/2.5% TIS/2.5% H₂O) to the resin.

  • Agitate at room temperature for 2-3 hours.

  • Rationale: The TFA cleaves the peptide from the resin and removes any acid-labile side-chain protecting groups. TIS acts as a scavenger to prevent side reactions.

• Product Precipitation and Purification:

  • Filter the resin and collect the TFA filtrate.

  • Precipitate the crude foldamer by adding the filtrate dropwise into a large volume of ice-cold diethyl ether.

  • Centrifuge to pellet the precipitate, decant the ether, and repeat the ether wash twice.

  • Dry the crude product under vacuum.

  • Purify the foldamer using reverse-phase high-performance liquid chromatography (RP-HPLC).

Quantitative Data Summary:

Step	Reagent	Equivalents (to resin)	Time
Swelling	DMF	-	30 min
Deprotection	20% Piperidine/DMF	-	2 x 10 min
Coupling	Fmoc-Monomer	3-4	1-2 hours
HBTU/DIPEA	3-4 / 6-8	1-2 hours
Cleavage	TFA/TIS/H₂O (95:2.5:2.5)	-	2-3 hours

Structural Characterization

Confirming the structure and, crucially, the folded conformation of the synthesized oligomer is a critical final step. A combination of spectroscopic techniques is typically employed.

• Mass Spectrometry (MS): ESI-MS or MALDI-TOF is used to confirm the molecular weight of the purified foldamer, verifying that the correct sequence was synthesized.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • 1D ¹H NMR: Provides initial confirmation of the structure and purity. The dispersion of amide proton signals in a solvent like CDCl₃ can be an early indicator of a stable, folded structure.

  • 2D NMR (COSY, TOCSY, NOESY): These experiments are essential for assigning all proton resonances and for determining the three-dimensional structure. NOESY (Nuclear Overhauser Effect Spectroscopy) is particularly powerful, as it identifies protons that are close in space, providing key distance restraints that define the foldamer's conformation.[8]

• Circular Dichroism (CD) Spectroscopy: CD spectroscopy is highly sensitive to the chiral environment of the backbone and is an excellent tool for detecting and characterizing secondary structures like helices.[9][10] A strong CD signal that varies with oligomer length is indicative of a cooperative folding process into a stable helical conformation.[11]

Applications and Future Outlook

Foldamers built from chiral aminooxy acids are more than academic curiosities; they are functional molecules with significant therapeutic and technological potential.[12] Their enhanced stability and predictable structures make them ideal scaffolds for:

• Inhibitors of Protein-Protein Interactions (PPIs): Many diseases, including cancer, are driven by aberrant PPIs. Helical foldamers can be designed to mimic one face of a protein's α-helix, disrupting the interaction with high specificity.[2][3]

• Antimicrobial Agents: Certain foldamer architectures have shown potent activity against drug-resistant bacteria.[2][3]

• Drug Delivery Systems: Their defined structures can be functionalized to create novel carriers for targeted drug delivery.[3]

• Anion Channels and Receptors: The unique electronic properties of the aminooxy backbone can be exploited to create synthetic channels that transport ions like chloride across cell membranes.[4]

While challenges in synthesis cost and complexity remain, advances in synthetic methods and computational design are continually expanding the reach of foldamer chemistry.[3] The use of chiral aminooxy acids provides a robust and versatile platform for creating novel molecular architectures with precisely controlled shapes and functions, promising a new generation of advanced materials and therapeutics.

References

• Taylor & Francis. (2024, May 16). Innovative peptide architectures: advancements in foldamers and stapled peptides for drug discovery. Available from: [Link]

• PubMed. (2008, October 15). Alpha-aminoxy acids: new possibilities from foldamers to anion receptors and channels. Available from: [Link]

• MDPI. (2022, May 6). Helical Foldamers and Stapled Peptides as New Modalities in Drug Discovery: Modulators of Protein-Protein Interactions. Available from: [Link]

• PubMed. (2024, May 16). Innovative peptide architectures: advancements in foldamers and stapled peptides for drug discovery. Available from: [Link]

• ACS Publications. (2016, June 30). Therapeutic Potential of Foldamers: From Chemical Biology Tools To Drug Candidates?. Journal of Medicinal Chemistry. Available from: [Link]

• PubMed. (2006, August 28). Peptides of aminoxy acids as foldamers. Available from: [Link]

• Gyros Protein Technologies. Foldamers applications. Available from: [Link]

• ACS Publications. (2002, February 22). Solution-Phase Synthesis of Aminooxy Peptoids in the C to N and N to C Directions. Organic Letters. Available from: [Link]

• PMC. Foldamers as versatile frameworks for the design and evolution of function. Available from: [Link]

• PubMed. (2002, March 21). Solution-phase synthesis of aminooxy peptoids in the C to N and N to C directions. Available from: [Link]

• PubMed. (2003, July 29). NMR and CD spectroscopy show that imino acid restriction of the unfolded state leads to efficient folding. Available from: [Link]

• Royal Society of Chemistry. (2023, July 4). Unnatural helical peptidic foldamers as protein segment mimics. Chemical Society Reviews. Available from: [Link]

• PMC. (2022, June 17). Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids. Available from: [Link]

• ACS Publications. (2000, October 4). Synthesis of Optically Active Phthaloyl d-Aminooxy Acids from l-Amino Acids or l-Hydroxy Acids as Building Blocks for the Preparation of Aminooxy Peptides. The Journal of Organic Chemistry. Available from: [Link]

• Beilstein Archives. First series of N-alkylamino peptoid homooligomers: Solution phase synthesis and conformational investigation. Available from: [Link]

• FULIR. (2024, June 26). The synthesis of oligomers containing alternating C-glycosyl α-amino acids and proteinogenic α. Available from: [Link]

• Electronic Journal of Biotechnology. Peptides, solid-phase synthesis and characterization. Available from: [Link]

• IntechOpen. (2018, October 17). Asymmetric Synthesis: Construction of Chiral Molecules Using Amino Acids. Available from: [Link]

• PMC. (2019, December 10). The Diverse World of Foldamers: Endless Possibilities of Self-Assembly. Available from: [Link]

• EurekAlert!. (2026, January 30). A new approach to chiral α-amino acid synthesis - photo-driven nitrogen heterocyclic carbene catalyzed highly enantioselective radical α-amino esterification. Available from: [Link]

• ACS Publications. Approaches to the Asymmetric Synthesis of Unusual Amino Acids. Available from: [Link]

• etd@IISc. (2018, April 5). Structural Insights into Peptide Foldamers Containing β or γ Amino Acid Residues Gained Using NMR Spectroscopy. Available from: [Link]

• ResearchGate. a) Solution‐state CD spectra of foldamers 2, 4, and 5 (0.1 mm) measured.... Available from: [Link]

• PubMed. (1998, March 3). Solid phase synthesis of N-carboxy alkyl-containing peptides derived from enantiopure alpha-keto-beta-aminoacids. Available from: [Link]

• Springer Nature Experiments. Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Available from: [Link]

• OSTI.GOV. Potential Foldamers Based on an ortho-Terphenyl Amino Acid. Available from: [Link]

• ResearchGate. Methods and Protocols of Modern Solid-Phase Peptide Synthesis. Available from: [Link]

• The Ivan Huc Group. (2018, March 19). Ribosomal synthesis and folding of peptide-helical aromatic foldamer hybrids. Available from: [Link]

• Royal Society of Chemistry. (2024, December 7). Enhancing Molecular Diversity of Peptoid Oligomers Using Amino Acid Synthons. Available from: [Link]

Sources

• 1. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 2. tandfonline.com [tandfonline.com]
• 3. Innovative peptide architectures: advancements in foldamers and stapled peptides for drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alpha-aminoxy acids: new possibilities from foldamers to anion receptors and channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peptides of aminoxy acids as foldamers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. ejbiotechnology.info [ejbiotechnology.info]
• 8. Structural Insights into Peptide Foldamers Containing β or γ Amino Acid Residues Gained Using NMR Spectroscopy [etd.iisc.ac.in]
• 9. NMR and CD spectroscopy show that imino acid restriction of the unfolded state leads to efficient folding - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. osti.gov [osti.gov]
• 12. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Oxime Ligation Yields with Sterically Hindered Aminooxy Esters

Welcome to the Technical Support Center. This guide is specifically engineered for researchers and drug development professionals facing kinetic bottlenecks and low yields during the chemoselective oxime ligation of sterically hindered aminooxy esters and bulky carbonyls (such as ketones).

Diagnostic FAQs & Troubleshooting

Q1: Why is my oxime ligation yield so low when using a sterically hindered aminooxy ester? A: Oxime formation is a reversible condensation reaction that is thermodynamically favored but kinetically extremely slow, especially with bulky substrates[1]. Steric hindrance around the aminooxy group or the target carbonyl restricts the nucleophilic attack, drastically reducing the reaction rate[2]. At neutral pH, the concentration of the highly reactive protonated carbonyl species is too low to drive the reaction forward efficiently[1]. To overcome this barrier, you must artificially increase the electrophilicity of the carbonyl group using a nucleophilic catalyst[1].

Q2: Which catalyst should I choose to overcome steric hindrance at neutral pH? A: While aniline is the classical catalyst for this reaction, it often requires high concentrations (up to 100 mM) and acidic conditions (pH 4.5) to be effective[3]. For sterically hindered substrates at neutral pH (pH 7.0), para-phenylenediamine (pPDA) is vastly superior[4]. pPDA operates efficiently at low concentrations (2–10 mM) and can accelerate the reaction rate up to 120-fold compared to the uncatalyzed reaction, and 19-fold faster than aniline[4]. meta-Phenylenediamine (mPDA) is also an excellent alternative, particularly useful in dual-labeling protocols[2].

Q3: How exactly does pPDA or aniline catalyze this reaction? A: These aromatic amines act via a transimination mechanism[1]. The catalyst first attacks the sterically hindered carbonyl to form a protonated Schiff base (iminium ion)[1]. This intermediate is significantly more electrophilic and less sterically encumbered than the original carbonyl[1]. The bulky aminooxy ester then attacks this highly reactive intermediate, forming a tetrahedral intermediate that collapses to yield the stable oxime, releasing the catalyst back into the cycle[1].

Q4: I am observing an unexpected +40 Da mass shift in my final product. What is causing this? A: This is a classic artifact caused by trace acetone contamination[5]. Free aminooxy groups are highly reactive toward ketones and will readily form an isopropylidene adduct (oxime formation with acetone) during lyophilization or storage[5]. To prevent this, strictly avoid cleaning glassware with acetone; use technical or absolute ethanol instead, and ensure your solvents and lyophilization equipment are completely acetone-free[5].

Mechanistic & Troubleshooting Workflows

To effectively troubleshoot your reaction, it is critical to understand both the catalytic cycle and the logical steps for optimization.

Fig 1. pPDA-catalyzed transimination mechanism for sterically hindered oxime ligation.

Fig 2. Experimental troubleshooting logic for optimizing hindered oxime ligation yields.

Quantitative Catalyst Comparison

Selecting the correct catalyst is highly dependent on the stability of your biomolecule and the degree of steric hindrance. The following table summarizes the kinetic advantages of modern nucleophilic catalysts over the traditional uncatalyzed approach[2],[3],[4].

Catalyst System	Optimal pH Range	Typical Concentration	Relative Rate Enhancement (vs. Uncatalyzed)	Best Application Profile
None (Uncatalyzed)	4.0 – 5.0	N/A	1x	Unhindered aldehydes; highly stable peptides.
Aniline	4.5 – 7.0	10 – 100 mM	~40x (at pH 7.0)	General protein labeling; moderately hindered esters.
m-Phenylenediamine (mPDA)	6.0 – 7.0	10 – 50 mM	>50x (at pH 7.0)	Simultaneous dual-labeling; neutral pH requirements.
p-Phenylenediamine (pPDA)	4.0 – 7.0	2 – 10 mM	~120x (at pH 7.0)	Sterically hindered ketones/esters ; low reagent concentrations.

Self-Validating Experimental Protocol

This protocol details a highly efficient, pPDA-catalyzed oxime ligation designed for sterically hindered aminooxy esters. It incorporates a self-validating LC-MS monitoring step to ensure mechanistic causality is observed in real-time.

Materials Required:

• 100 mM Phosphate Buffer (PB), pH 7.0

• Target Carbonyl (Ketone/Aldehyde functionalized biomolecule)

• Sterically Hindered Aminooxy Ester (e.g., Aminooxy-PEG or Aminooxy-fluorophore)

• para-Phenylenediamine (pPDA) Catalyst (Freshly prepared)

Step-by-Step Methodology:

• Buffer & Catalyst Preparation: Prepare a fresh stock solution of pPDA in 100 mM PB (pH 7.0). Causality Note: pPDA oxidizes over time; using a fresh stock ensures maximum nucleophilicity for the initial Schiff base formation[1].

• Reaction Assembly: In an acetone-free microcentrifuge tube, combine the target carbonyl (e.g., 10 µM final concentration) and the pPDA catalyst to achieve a final catalyst concentration of 2–10 mM[4].

• Intermediate Validation (Optional but Recommended): Allow the mixture to equilibrate at room temperature for 5 minutes. Self-Validation: A quick LC-MS injection at this stage should reveal the transient appearance of the iminium intermediate (Mass = Carbonyl + pPDA - H₂O). If this is not observed, the carbonyl is either degraded or the pH is too high for protonation.

• Reaction Initiation: Initiate the transimination by adding the sterically hindered aminooxy ester in a 5-to-10-fold molar excess (e.g., 50–100 µM) relative to the carbonyl[1].

• Incubation & Monitoring: Agitate the reaction at room temperature in the dark. Monitor via LC-MS over 1–5 hours. Self-Validation: You should observe the depletion of the iminium intermediate and the stoichiometric appearance of the final oxime conjugate. If the iminium intermediate stalls and does not convert, the steric hindrance of the aminooxy ester is still too high; consider increasing the reaction temperature to provide additional thermal energy.

• Purification: Purify the final oxime conjugate using size-exclusion chromatography or HPLC to remove the excess pPDA catalyst and unreacted aminooxy ester.

References

• Source: nih.
• Source: benchchem.
• Source: nih.
• Source: acs.
• Source: uva.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Application of meta- and para- phenylenediamine as enhanced oxime ligation catalysts for protein labeling, PEGylation, immobilization and release - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pure.uva.nl [pure.uva.nl]

Troubleshooting low reactivity of 2-(aminooxy)-3-methylbutanoate

Technical Support Center: Troubleshooting 2-(aminooxy)-3-methylbutanoate

Topic: Optimizing Reactivity of Sterically Hindered

-Aminooxy Esters Reagent Focus: 2-(aminooxy)-3-methylbutanoate (Valine Aminooxy Analog) Audience: Medicinal Chemists, Chemical Biologists, Peptide Scientists

Executive Summary

You are likely experiencing low reactivity with 2-(aminooxy)-3-methylbutanoate due to significant steric hindrance imposed by the isopropyl side chain at the

-position. While the aminooxy group ( ) is typically a "super-nucleophile" due to the -effect, the adjacent bulky group in this valine analog effectively shields the nitrogen, retarding the attack on carbonyl electrophiles (aldehydes/ketones).

This guide provides a root-cause analysis and a validated "High-Efficiency Protocol" using next-generation aniline catalysts to overcome this kinetic barrier.

Part 1: Diagnostic & Troubleshooting (Q&A)

Q1: Why is this specific reagent so much slower than my glycine or alanine aminooxy analogs?

A: The issue is steric occlusion . In 2-(aminooxy)-3-methylbutanoate, the aminooxy group is attached to a carbon bearing a bulky isopropyl group (

).

• Mechanism: Oxime ligation requires the nucleophilic nitrogen to attack the

  carbonyl carbon of your target. The isopropyl group creates a "neopentyl-like" steric wall, increasing the activation energy of the transition state.

• Comparison: In Native Chemical Ligation (NCL), valine residues are notoriously slow for similar reasons. The effect is exacerbated here because the nucleophile is directly adjacent to the branching point.

Q2: I am running the reaction at pH 4.5. Should I go lower?

A: No, do not lower the pH further. While acidic pH activates the aldehyde/ketone electrophile, it also protonates your aminooxy group.

• The Math: The

  of the -aminooxy conjugate acid is approximately 3.6 – 4.5 . At pH < 4.0, a significant fraction of your reagent exists as the unreactive protonated species ( ).

• Recommendation: Maintain pH 4.5 for uncatalyzed reactions, or shift to pH 7.0 and use a nucleophilic catalyst (see Q3).

Q3: I am using 10 mM Aniline as a catalyst. Is that sufficient?

A: For this specific hindered reagent, aniline is likely too weak. Aniline is the "first-generation" catalyst. For sterically demanding substrates (like valine analogs or ketones), you need a catalyst with a higher equilibrium constant for Schiff base formation and faster transimination kinetics.

• Upgrade: Switch to

  -Phenylenediamine (mPDA) or -Phenylenediamine (pPDA) .

• Why: These diamines form Schiff bases orders of magnitude faster and are more stable, effectively "shuttling" the electrophile to your hindered aminooxy reagent.

Q4: Could my reagent be degraded?

A: Yes. Free aminooxy bases are prone to oxidation and decarboxylation.

• Check: If you are using the free base (oil), it may have degraded. The HCl salt form is significantly more stable.

• Test: Run a control reaction with a simple, unhindered aldehyde (e.g., benzaldehyde) and check by LC-MS. If that fails, your reagent is bad.

Part 2: Visualizing the Problem & Solution

The following diagram illustrates the steric clash preventing direct attack and how the mPDA catalyst bypasses this barrier via a highly reactive intermediate.

Figure 1: Mechanistic pathway showing how mPDA catalysis (green path) bypasses the high-energy direct attack (red path) caused by the isopropyl steric hindrance.

Part 3: High-Efficiency Ligation Protocol

Objective: Conjugation of 2-(aminooxy)-3-methylbutanoate to a target aldehyde/ketone. Standard: Optimized for hindered substrates.

Materials

• Reagent: 2-(aminooxy)-3-methylbutanoate HCl salt.

• Catalyst:

  -Phenylenediamine (mPDA) (CAS: 108-45-2). Note: Freshly prepared or stored dark.

• Buffer: 0.1 M Phosphate Buffer (NaPi), pH 7.0.

• Solvent: DMSO or DMF (if organic co-solvent is needed).

Step-by-Step Workflow

• Catalyst Preparation (The Engine):

  • Prepare a 100 mM stock of mPDA in 0.1 M NaPi (pH 7.0).

  • Critical: If the solution turns dark brown immediately, the catalyst is oxidized. Use fresh solid.

• Reagent Solubilization:

  • Dissolve 2-(aminooxy)-3-methylbutanoate HCl in buffer/DMSO to a concentration of 5–10 mM (or 5–10 equivalents relative to the target).

  • Tip: High concentration drives the bimolecular reaction. Do not run this at <1 mM if possible.

• Reaction Assembly:

  • Combine Target (Aldehyde) + Aminooxy Reagent.

  • Add mPDA catalyst to a final concentration of 10–50 mM .

  • Note: For very stubborn ketones, use 50 mM mPDA.

• Incubation:

  • Incubate at 25°C for 4–16 hours .

  • Cryo-Option: If the target is heat-sensitive or the reaction is still slow, freeze the reaction mixture at -20°C . The "freeze-concentration" effect can accelerate rates by >10x for oxime ligations.

• Quenching & Purification:

  • Dilute with water/buffer.

  • Purify via HPLC or dialysis. The oxime bond is stable, but the excess mPDA must be removed.

Part 4: Data Summary & Comparison

Variable	Standard Condition	Optimized Condition (Recommended)
pH	4.5 (Acetate)	7.0 (Phosphate)
Catalyst	None or Aniline (10 mM)	mPDA (50 mM)
Temperature	37°C	25°C or -20°C (Freezing)
Typical Yield (Valine Analog)	< 20% (24 hrs)	> 85% (4-6 hrs)
Mechanism	Direct Nucleophilic Attack	Transimination via Schiff Base

Part 5: Troubleshooting Flowchart

Figure 2: Decision tree for troubleshooting low reactivity.

References

• Dirksen, A., & Dawson, P. E. (2008). "Expanding the scope of chemoselective peptide ligations in chemical biology." Current Opinion in Chemical Biology, 12(6), 760-766. (Establishes the difficulty of hindered substrates in ligation).

• Rashidian, M., et al. (2013). "A highly efficient catalyst for oxime ligation and hydrazone-oxime exchange suitable for bioconjugation." Bioconjugate Chemistry, 24(7), 1277-1294. (Identifies mPDA as the superior catalyst for neutral pH and hindered reactants).

• Agten, S. M., et al. (2016). "Oxime ligation: a robust tool for the preparation of modified peptides and proteins." Journal of Peptide Science, 22(5), 271-279. (Review of conditions including freezing effects).

• Bhatia, D., et al. (2011). "Nucleophilic catalysis of oxime ligation." Organic & Biomolecular Chemistry, 9, 3698-3704. (Detailed mechanism of aniline vs. diamine catalysis).

Minimizing racemization during synthesis of aminooxy acid derivatives

A Guide to Preserving Stereochemical Integrity

Understanding the Core Problem: The Mechanism of Racemization

In peptide synthesis and the derivatization of amino acids, including aminooxy acids, preserving the molecule's specific three-dimensional structure is paramount for its biological function.[1] Racemization is the loss of this stereochemical integrity at the alpha-carbon, converting a pure enantiomer (typically the L-form) into a mixture of both L- and D-forms.[2][1] This process most often occurs during the carboxyl group activation step required for amide bond formation.[3][4]

The primary and most common pathway for racemization is through the formation of a planar 5(4H)-oxazolone (also known as an azlactone) intermediate.[5][2][6]

The Oxazolone Pathway:

• Activation: The carboxyl group of the N-protected aminooxy acid is activated by a coupling reagent.

• Cyclization: The activated carboxyl group undergoes an intramolecular attack by the carbonyl oxygen of the N-protecting group, forming the 5(4H)-oxazolone ring.[2]

• Enolization: The proton on the chiral α-carbon of the oxazolone is now highly acidic and can be easily removed by a base present in the reaction mixture.[5][2] This creates a planar, achiral enolate intermediate.[7][8]

• Racemization: When the incoming amine nucleophile attacks this achiral intermediate, it can do so from either face of the planar ring, resulting in a mixture of both L- and D-diastereomers in the final product.[5][2]

A secondary, less common mechanism is the direct abstraction of the α-proton by a strong base, which also leads to an achiral enolate intermediate.[2][8]

Primary mechanisms leading to racemization during coupling.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of racemization when coupling N-protected aminooxy acids? A: The primary cause is the formation of a 5(4H)-oxazolone intermediate during the carboxyl activation step.[5][2] This intermediate has an acidic proton at the chiral center, which can be easily removed by a base, leading to a loss of stereochemistry.[5]

Q2: Which coupling reagents are best for suppressing racemization? A: Modern uronium/aminium salt-based reagents like HATU and COMU are highly recommended.[5][9][10] They promote extremely rapid formation of active esters, which react quickly with the amine component. This kinetic preference for the desired reaction outcompetes the slower formation of the problematic oxazolone intermediate.[5][9] Carbodiimides like DCC or EDC should always be used with an additive like Oxyma Pure® or HOAt to suppress racemization.[11][12][13]

Q3: How does the choice of base influence racemization? A: The base is critical. Strong, non-sterically hindered bases (e.g., DIPEA, triethylamine) significantly increase the rate of racemization by more readily abstracting the α-proton.[2][4] Weaker or more sterically hindered bases like N-methylmorpholine (NMM) or 2,4,6-collidine are preferred as they are less likely to cause epimerization.[2][4][11][14]

Q4: What is the impact of temperature and reaction time on racemization? A: Higher temperatures and longer reaction times increase the risk of racemization.[1][14] Coupling reactions should generally be run at lower temperatures (e.g., 0 °C) to minimize the rate of epimerization.[1][9] The goal is to complete the coupling as quickly as possible; hence, the use of highly efficient reagents is beneficial.

Q5: Are there specific protecting groups that are better at preventing racemization? A: Yes. Urethane-based protecting groups like Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethyloxycarbonyl) are much better at suppressing racemization than acyl-type protecting groups (e.g., Acetyl, Benzoyl).[11] The electronic properties of urethane groups disfavor the formation of the oxazolone intermediate.

Troubleshooting Guide: High Racemization Detected

This section provides a systematic approach to diagnosing and solving issues of high racemization observed in your product.

A logical workflow for troubleshooting high racemization levels.

Problem: Significant epimerization detected in the final product.

• Possible Cause 1: Inappropriate Coupling Reagent or Lack of Additive.

  • Explanation: Carbodiimide reagents (DCC, EDC, DIC) used alone are well-known to cause significant racemization.[12][13] They activate the carboxyl group to form a highly reactive O-acylisourea intermediate, which is very prone to cyclizing into the problematic oxazolone.

  • Solution:

    • Switch Reagent: The most robust solution is to switch to a modern onium salt reagent such as HATU or COMU . These reagents are designed for high coupling efficiency and minimal racemization.[5][9][15]

    • Use Additives: If you must use a carbodiimide, it is essential to co-add a racemization suppressant. Additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), or ethyl (hydroxyimino)cyanoacetate (Oxyma Pure®) react with the O-acylisourea intermediate to form an active ester that is less prone to racemization.[2][3][4] HOAt and OxymaPure are generally more effective than HOBt.[2][4][11]

Coupling System	Relative Racemization Risk	Comments
DIC or EDC alone	Very High	Not recommended for chiral aminooxy acids.
DIC / HOBt	Moderate	A classic combination, but can still be problematic.[13]
HBTU / Base	Low to Moderate	An older onium salt; can still cause some racemization.[5]
DIC / Oxyma Pure®	Low	Oxyma is a safe and highly effective, non-explosive additive.[11]
HATU / Base	Very Low	Excellent efficiency and very low racemization.[5][9][15] The HOAt leaving group actively suppresses racemization.[9]
COMU / Base	Very Low	A modern reagent with performance comparable or superior to HATU, with non-explosive byproducts.[10]

• Possible Cause 2: Incorrect Base Selection.

  • Explanation: The base's role is to deprotonate the ammonium salt of the amine component and neutralize acidic byproducts. However, excess or a sufficiently strong base will also abstract the α-proton from the activated intermediate, causing racemization.[8] The basicity and steric hindrance of the base are key factors.[4]

  • Solution: Avoid strong, unhindered bases like triethylamine (TEA) and N,N-diisopropylethylamine (DIPEA). Instead, use a weaker or more sterically bulky base such as N-methylmorpholine (NMM) or 2,4,6-collidine .[2][4] Use the minimum number of equivalents required for the reaction.

• Possible Cause 3: Suboptimal Reaction Conditions.

  • Explanation: The rate of racemization, like most chemical reactions, is temperature-dependent.[1] Allowing the reaction to proceed for too long, especially at elevated temperatures, provides more opportunity for the oxazolone to form and enolize.

  • Solution: Perform the coupling reaction at a reduced temperature, typically 0 °C , especially for sensitive substrates.[1][9] If the reaction is sluggish at low temperatures, it is better to use a more potent coupling reagent (like HATU) rather than increasing the temperature.

Experimental Protocols

Protocol 1: General Procedure for Low-Racemization Coupling of N-Boc-Aminooxyacetic Acid using HATU

This protocol describes a standard procedure for coupling (Boc-aminooxy)acetic acid to a primary amine (R-NH₂) while minimizing epimerization.

Materials:

• (Boc-aminooxy)acetic acid (Boc-AOA-OH)[16][17]

• Amine component (as hydrochloride salt or free base)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA) or N-methylmorpholine (NMM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Magnetic stirrer and inert atmosphere (Nitrogen or Argon)

• Ice bath

Procedure:

• In a clean, dry, round-bottom flask under an inert atmosphere, dissolve the amine component (1.0 eq) in anhydrous DMF.

• If the amine is a hydrochloride salt, add 2.2 equivalents of NMM (or DIPEA, though NMM is preferred for reduced racemization risk). If using the free base amine, add 1.1 equivalents of NMM. Stir for 5 minutes.

• In a separate flask, dissolve (Boc-aminooxy)acetic acid (1.1 eq) and HATU (1.1 eq) in anhydrous DMF.

• Cool the flask containing the amine solution to 0 °C using an ice bath.

• To the cooled amine solution, add the pre-mixed solution of Boc-AOA-OH and HATU dropwise over 5 minutes.

• Allow the reaction to stir at 0 °C for 15 minutes, then let it warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress using TLC or LC-MS until the starting material is consumed.

• Upon completion, quench the reaction with saturated aqueous NH₄Cl and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer sequentially with 5% citric acid, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography as required.

Protocol 2: Chiral HPLC Analysis to Determine Enantiomeric Purity

Accurate quantification of racemization is essential for validating your synthesis protocol. This can be achieved by analyzing the final product or by hydrolyzing the product and analyzing the resulting aminooxy acid.[1]

Method A: Direct Analysis of Diastereomers If the coupled product contains another chiral center, you are analyzing diastereomers which can often be separated on a standard reverse-phase HPLC column.

• Sample Preparation: Dissolve a small amount of the purified product in the mobile phase.

• Column: Use a high-resolution C18 column.

• Analysis: Develop a gradient method (e.g., water/acetonitrile with 0.1% TFA) that provides good separation of the main product peak from impurities. The D-isomer will appear as a separate, closely eluting peak to the main L-isomer peak.

• Quantification: Integrate the peak areas of the L and D diastereomers. % Racemization = [Area(D-isomer) / (Area(L-isomer) + Area(D-isomer))] x 100

Method B: Analysis after Derivatization (Marfey's Method) This method is used after hydrolyzing the peptide to its constituent amino acids.

• Hydrolysis: Hydrolyze a small sample of the final product (e.g., using 6N HCl at 110 °C for 24 hours). Dry the hydrolysate completely.

• Derivatization:

  • Re-dissolve the amino acid mixture in a suitable buffer (e.g., 50 µL of 1M NaHCO₃).

  • Add a solution of Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, L-FDAA) in acetone (e.g., 100 µL of a 1% w/v solution).[2]

  • Incubate the mixture at 40 °C for 1 hour.[2]

  • Quench the reaction by adding a small amount of 2M HCl.[2]

• HPLC Analysis:

  • Analyze the resulting diastereomeric derivatives by reverse-phase HPLC.

  • The L-L and L-D diastereomers will have different retention times, allowing for their separation and quantification.[2]

Direct analysis of enantiomers using a chiral stationary phase (CSP) column is also a powerful alternative that avoids derivatization.[][19][20]

References

• Study.com. (n.d.). Video: Racemization Overview, Mechanism & Examples. Retrieved from [Link]

• Dilun Biotechnology. (2025, August 28). Commonly Used Coupling Reagents in Peptide Synthesis. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• PMC. (n.d.). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination of Enantiomers Using Ion-Pair Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. Retrieved from [Link]

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827-10852.

• AAPPTEC. (n.d.). Coupling Reagents. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides. Retrieved from [Link]

• Science of Synthesis. (n.d.). 7.4 Racemization Assays. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2021, November 19). Synthetic Approaches and Biological Significance of Oxazolone Moieties: A Review. Retrieved from [Link]

• Acta Naturae. (2025). Chiral Chromatographic Analysis of Amino Acids with Pre-column Derivatization by o-Phthalaldehyde: Improving the Determination. Retrieved from [Link]

• Semantic Scholar. (n.d.). A Carbodiimide-Fueled Reaction Cycle That Forms Transient 5(4H)-Oxazolones. Retrieved from [Link]

• Mezo, G., et al. (2009). Efficient synthesis of an (aminooxy) acetylated-somatostatin derivative using (aminooxy)acetic acid as a 'carbonyl capture' reagent. Journal of Peptide Science, 15(4), 266-272.

• PNAS. (2024, January 2). Oxazolone mediated peptide chain extension and homochirality in aqueous microdroplets. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Kinetics of Racemization and Hydrolysis of Oxazol-5(4H)-ones. Retrieved from [Link]

• ResearchGate. (n.d.). Aminooxyacetic Acid. Retrieved from [Link]

• Palasek, S. S., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Journal of Peptide Science, 13(3), 143-148.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. biointerfaceresearch.com [biointerfaceresearch.com]
• 7. study.com [study.com]
• 8. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chempep.com [chempep.com]
• 10. benchchem.com [benchchem.com]
• 11. bachem.com [bachem.com]
• 12. jpt.com [jpt.com]
• 13. peptide.com [peptide.com]
• 14. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology [peptidescientific.com]
• 16. (Boc-aminooxy)acetic Acid | 42989-85-5 [chemicalbook.com]
• 17. nbinno.com [nbinno.com]
• 19. sigmaaldrich.com [sigmaaldrich.com]
• 20. Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides - Analytical Methods (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Mitsunobu Synthesis of Aminooxy Esters

A Guide to Effective Byproduct Removal and Purification

Welcome to the technical support center for the Mitsunobu synthesis of aminooxy esters. As Senior Application Scientists, we understand that while the Mitsunobu reaction is a powerful tool for C-O bond formation with stereochemical inversion, it is infamous for its challenging purification phase.[1][2] The stoichiometric formation of triphenylphosphine oxide (TPPO) and a dialkyl hydrazinedicarboxylate derivative often complicates product isolation, impacting yield and purity.[3][4]

This guide is designed to provide researchers, scientists, and drug development professionals with practical, in-depth solutions to the common purification hurdles encountered during the synthesis of aminooxy esters. We will move beyond simple procedural lists to explain the underlying chemical principles, enabling you to make informed decisions and troubleshoot effectively.

Troubleshooting Guide: Common Purification Issues

This section addresses specific, hands-on problems you may encounter post-reaction.

Question: My crude reaction mixture shows two major byproducts alongside my desired aminooxy ester. What are they, and why is simple chromatography so difficult?

Answer: The two ubiquitous byproducts of a standard Mitsunobu reaction are triphenylphosphine oxide (TPPO) , formed from the oxidation of triphenylphosphine (TPP), and the reduced dialkyl hydrazinedicarboxylate , resulting from the reduction of your azodicarboxylate reagent (e.g., diethyl azodicarboxylate [DEAD] or diisopropyl azodicarboxylate [DIAD]).[4][5]

The primary challenge in purification arises from the physicochemical properties of these byproducts:

• Triphenylphosphine Oxide (TPPO): TPPO is a highly polar and often crystalline compound with moderate solubility in many common organic solvents. Its polarity can cause it to co-elute with polar products, such as aminooxy esters, during silica gel chromatography, leading to overlapping fractions and impure material.[6]

• Reduced DEAD/DIAD (Hydrazine Byproduct): Similarly, the hydrazine byproduct is a polar, often oily substance that can streak across a column and contaminate product fractions.

The combination of these byproducts makes standard chromatography a time-consuming and solvent-intensive process, which is particularly inefficient for large-scale synthesis.[7]

Question: How can I remove triphenylphosphine oxide (TPPO) without resorting to column chromatography?

Answer: Several effective, chromatography-free methods exist for removing TPPO by exploiting its unique solubility and coordination chemistry. The choice of method depends on the properties of your target aminooxy ester.

This is the most straightforward approach if your product is non-polar. TPPO has low solubility in non-polar solvents like hexanes, cyclohexane, and diethyl ether, whereas many organic products are soluble.[7][8]

Experimental Protocol: TPPO Precipitation

• Concentrate: After the reaction is complete, remove the reaction solvent (e.g., THF) under reduced pressure to obtain a crude residue.

• Suspend: Add a minimal amount of a cold, non-polar solvent in which your product is soluble but TPPO is not (e.g., a mixture of diethyl ether and hexanes, 1:1).

• Triturate/Sonicate: Vigorously stir or sonicate the suspension. TPPO and the hydrazine byproduct should precipitate as a white solid.[9]

• Filter: Filter the mixture through a pad of Celite® or a fritted funnel, washing the solid cake with more of the cold non-polar solvent.

• Isolate: The filtrate contains your desired product. Concentrate the filtrate to isolate the purified material. This procedure may need to be repeated to achieve high purity.[8][10]

For more polar products where simple precipitation is ineffective, TPPO can be selectively removed by forming a highly insoluble complex with certain metal salts. This is a robust and scalable technique.[11][12][13]

• Zinc Chloride (ZnCl₂): Effective in polar solvents like ethanol, THF, and acetonitrile. It forms a stable TPPO-ZnCl₂ complex that precipitates.[8][14]

• Magnesium Chloride (MgCl₂): Works well in toluene and ethyl acetate but is incompatible with THF.[11][12]

• Calcium Bromide (CaBr₂): Efficiently precipitates TPPO from ethereal solvents like THF and MTBE, as well as toluene.[11]

Experimental Protocol: TPPO Removal with ZnCl₂

• Work-up: Perform a standard aqueous workup to remove water-soluble impurities. Concentrate the organic phase to a crude oil or solid.

• Dissolve: Dissolve the crude material in a suitable polar solvent (e.g., ethanol or acetonitrile).

• Precipitate: Add solid ZnCl₂ (1.0 to 1.5 equivalents relative to TPP) to the solution and stir at room temperature. A white precipitate of the TPPO-ZnCl₂ complex will form.

• Filter: After stirring for 1-2 hours, filter the mixture to remove the solid complex.

• Isolate: The filtrate can then be concentrated. Your product may be obtained directly via crystallization or after a simple silica plug filtration.[14]

Method	Suitable Solvents	Key Advantages	Considerations
ZnCl₂	THF, Ethanol, Acetonitrile	High efficiency in polar solvents commonly used for Mitsunobu.	May not be suitable for metal-sensitive compounds.
MgCl₂	Toluene, Ethyl Acetate	Scalable and effective.	Not compatible with THF. Requires solvent swap if reaction is in THF.[11][12]
CaBr₂	THF, MTBE, Toluene	Works well in THF, avoiding a solvent swap.	The salt is hygroscopic and should be handled accordingly.

Frequently Asked Questions (FAQs)

This section covers broader strategic questions to help you optimize your experimental design from the outset.

Question: How can I proactively simplify the removal of the hydrazine byproduct?

Answer: The most effective strategy is to replace the standard DEAD or DIAD with an alternative azodicarboxylate designed for easier workup.[15] This is a cornerstone of a "greener" Mitsunobu reaction.

Reagent	Byproduct & Removal Method	Key Features
Di-tert-butyl azodicarboxylate (DBAD)	Byproduct is removed by treatment with trifluoroacetic acid (TFA), which decomposes it into volatile isobutylene and CO₂.[15][16]	Excellent for acid-stable products. Avoids aqueous extractions for the hydrazine.
Di-(4-chlorobenzyl) azodicarboxylate (DCAD)	The corresponding hydrazine byproduct is a solid that precipitates directly from common reaction solvents like CH₂Cl₂ and can be removed by filtration.[17]	The solid byproduct can be filtered off and recycled back to DCAD.[15]
Di-2-methoxyethyl azodicarboxylate (DMEAD)	The hydrazine byproduct is highly polar and water-soluble, allowing for complete removal with a simple aqueous extraction.[13][18]	Inexpensive and highly effective for simplifying workup to a liquid-liquid extraction.
Polymer-supported azodicarboxylate	The hydrazine byproduct remains on the solid support and is removed by simple filtration at the end of the reaction.[16][19]	Ideal for parallel synthesis and automation. Simplifies purification significantly.[16]

Question: What is the underlying mechanism of the Mitsunobu reaction, and where do the byproducts form?

Answer: Understanding the mechanism is key to troubleshooting. The reaction proceeds through several key steps, with byproduct formation being integral to the cycle.

• Betaine Formation: Triphenylphosphine (TPP) attacks the azodicarboxylate (DEAD) to form a betaine intermediate.[20]

• Alcohol Activation: The alcohol protonates the betaine. The resulting alkoxide attacks the activated phosphonium center to form the key alkoxyphosphonium salt, which is an excellent leaving group.[20]

• Nucleophilic Attack: The conjugate base of your aminooxy nucleophile performs an Sₙ2 attack on the activated alcohol carbon, leading to the desired product with inversion of stereochemistry and releasing triphenylphosphine oxide (TPPO) .[15]

• Hydrazine Formation: The protonated betaine ultimately becomes the reduced hydrazine byproduct after accepting a second proton from the nucleophile.[4]

Question: Can I use modified phosphines to simplify TPPO removal?

Answer: Yes, this is an excellent strategy, particularly if precipitation methods are incompatible with your product.

• Polymer-Supported TPP (PS-TPP): Using TPP bound to a polystyrene resin ensures that the resulting TPPO also remains on the solid support. At the end of the reaction, the resin is simply filtered off.[15][21] This is often used in combination with alternative azodicarboxylates for a fully chromatography-free workup.[16]

• Phosphines with Basic Moieties: Phosphines like diphenyl(2-pyridyl)phosphine contain a basic nitrogen handle.[4] The resulting phosphine oxide can be protonated and removed from the organic reaction mixture with a simple aqueous acid wash.[22]

Question: What is the best all-around strategy for a clean, scalable Mitsunobu synthesis of an aminooxy ester?

Answer: For maximum efficiency and scalability, a combination of modified, "purification-friendly" reagents is the best approach. This creates a self-validating system where byproduct removal is part of the reaction design, not an afterthought.

Recommended Scalable Protocol:

• Reagent Selection: Choose a combination like polymer-supported triphenylphosphine (PS-TPP) and di-(4-chlorobenzyl) azodicarboxylate (DCAD) .

• Reaction: Run the Mitsunobu reaction under standard anhydrous conditions (e.g., in THF or CH₂Cl₂).

• Filtration 1: Upon completion, cool the reaction mixture. The solid DCAD hydrazine byproduct will precipitate. Filter the reaction mixture to remove this solid.

• Filtration 2: The filtrate contains your product and the polymer-bound TPPO. Pass this solution through a second filter (or the same one after washing) to remove the PS-TPPO resin.

• Isolation: Concentrate the final filtrate to yield your purified aminooxy ester, often without the need for any chromatography.

This strategic approach minimizes waste and purification time, making the Mitsunobu reaction a more viable and efficient tool in drug development and process chemistry.

References

• Dandapani, S., & Curran, D. P. (2004). Separation-friendly Mitsunobu reactions: a microcosm of recent developments in separation strategies. European Journal of Organic Chemistry, 2004(13), 2763-2772. [Link]

• Batesky, D. C., Goldfogel, M. J., & Weix, D. J. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry, 82(19), 9931–9936. [Link]

• Amenta, F., Curini, M., & Rosati, O. (2022). Easy Removal of Triphenylphosphine Oxide from Reaction Mixtures by Precipitation with CaBr2. ACS Omega, 7(24), 21104-21111. [Link]

• Shenvi Lab. (n.d.). Work up tips. University of California, San Diego. [Link]

• Guisot, N. E. S., et al. (2024). Scalable Protocol for Removing Triphenylphosphine Oxide from Reactions Using MgCl2 and Wet Milling. Figshare. [Link]

• Wikipedia contributors. (2023, December 29). Mitsunobu reaction. In Wikipedia, The Free Encyclopedia. [Link]

• Dandapani, S., & Curran, D. P. (2004). Separation-friendly Mitsunobu reactions: a microcosm of recent developments in separation strategies. PubMed. [Link]

• Sugimura, T., et al. (2007). Di-2-methoxyethyl Azodicarboxylate (DMEAD): An Inexpensive and Separation-friendly Alternative Reagent for the Mitsunobu Reaction. Chemistry Letters, 36(5), 624-625. [Link]

• Lipshutz, B. H., Chung, D. W., & Rich, B. (2006). Simplification of the Mitsunobu Reaction. Di-p-chlorobenzyl Azodicarboxylate. Organic Letters, 8(22), 5069-5072. [Link]

• Curran, D. P., & Dandapani, S. (2004). Chromatography-Free Product Separation in the Mitsunobu Reaction. ResearchGate. [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. [Link]

• Organic Synthesis. (n.d.). Mitsunobu reaction. [Link]

• ResearchGate. (2004). Separation-Friendly Mitsunobu Reactions: A Microcosm of Recent Developments in Separation Strategies. [Link]

• Weix, D. J., et al. (2017). Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. ACS Publications. [Link]

• R Discovery. (2003). The Development of a Chromatography-Free Mitsunobu Reaction: Synthesis and Applications of an Anthracene-Tagged Phosphine Reagent. [Link]

• Nottingham ePrints. (2020). New Directions in the Mitsunobu Reaction. [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Mitsunobu. Reagent Guides. [Link]

• Organic Syntheses. (n.d.). A general procedure for mitsunobu inversion of sterically hindered alcohols. [Link]

• Biotage. (n.d.). Biotage® PS-Triphenylphosphine | Supported phosphine reagent. [Link]

• Wipf Group. (2004). Scavenger strategies in organic synthesis. [Link]

• März, M., et al. (2017). Photocatalytic esterification under Mitsunobu reaction conditions mediated by flavin and visible light. RSC Publishing. [Link]

• R Discovery. (2003). Mitsunobu Reagent [Triphenyl-phosphine(TPP) and Diethyl Azodi-carboxylate (DEAD)/Diisopropyl azodicarboxylate(DIAD)]. [Link]

• Reddit. (2020, September 13). How to get rid of reduced DIAD? r/Chempros. [Link]

• Mitsunobu, O. (n.d.). Mitsunobu Reaction in My Chemistry: Lecture at VU Study Tour. [Link]

• ResearchGate. (2002). Mitsunobu reaction modifications allowing product isolation without chromatography: Application to a small parallel library. [Link]

• ResearchGate. (n.d.). Examples of the simplification purification of Mitsunobu reaction. [Link]

• The Journal of Organic Chemistry. (1991). A revised mechanism for the Mitsunobu reaction. [Link]

Sources

• 1. Separation-friendly Mitsunobu reactions: a microcosm of recent developments in separation strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. ompu.repo.nii.ac.jp [ompu.repo.nii.ac.jp]
• 6. tcichemicals.com [tcichemicals.com]
• 7. Triphenylphosphine Oxide Removal from Reactions: The Role of Solvent and Temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.rochester.edu [chem.rochester.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. shenvilab.org [shenvilab.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. acs.figshare.com [acs.figshare.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 16. researchgate.net [researchgate.net]
• 17. people.chem.ucsb.edu [people.chem.ucsb.edu]
• 18. academic.oup.com [academic.oup.com]
• 19. discovery.researcher.life [discovery.researcher.life]
• 20. Mitsunobu Reaction [organic-chemistry.org]
• 21. biotage.com [biotage.com]
• 22. repository.nottingham.ac.uk [repository.nottingham.ac.uk]

Technical Support Center: Stability &amp; Storage of Aminooxy tert-Butyl Esters

Welcome to the Advanced Bioconjugation Support Center. As Application Scientists, we frequently encounter stability issues with bifunctional linkers. Aminooxy tert-butyl esters present a unique handling challenge due to their mechanistic duality: they possess a highly nucleophilic aminooxy group designed for rapid bioconjugation, paired with a highly acid-labile tert-butyl ester protecting group.

Understanding the causality behind their degradation is the first step to ensuring reproducible experimental outcomes.

Mechanistic Overview of Degradation

To design an effective storage strategy, we must first understand the chemical vulnerabilities of the molecule:

• The Aminooxy Group (-O-NH₂): The adjacent oxygen atom donates electron density to the nitrogen (the alpha-effect), making it exceptionally nucleophilic. While this is ideal for forming stable oxime bonds with aldehydes/ketones, it makes the reagent highly susceptible to autoxidation and premature condensation with trace impurities[1].

• The tert-Butyl Ester (-COOtBu): This moiety is intentionally designed to be acid-labile. In the presence of trace moisture or acidic protons, the ester oxygen protonates, leading to the formation of a highly stable tert-butyl cation and subsequent elimination into isobutylene and a carboxylic acid[2].

Degradation pathways of aminooxy tert-butyl esters under suboptimal conditions.

Quantitative Stability Matrix

The following table summarizes the expected shelf life of aminooxy tert-butyl esters under various environmental conditions.

Storage Condition	Atmosphere	Temperature	Estimated Shelf Life	Primary Degradation Mode
Solution (Aqueous)	Air	25°C	< 24 Hours	Hydrolysis & Oxidation
Solid (Lyophilized)	Air	25°C	1 - 2 Weeks	Autoxidation
Solid (Lyophilized)	Desiccated	4°C	3 - 6 Months	Slow t-Butyl Cleavage
Solid (Lyophilized)	Argon / N₂	-20°C	> 12 Months	Negligible

Self-Validating Storage Protocol

To prevent degradation, we recommend the following step-by-step methodology for aliquoting and storing your reagents. This protocol is designed as a self-validating system to ensure reagent integrity before long-term storage.

Phase 1: Preparation & Validation

• Quality Control Check: Before processing the bulk reagent, analyze a 1 mg sample via LC-MS to confirm the absence of isobutylene loss (M-56 peak) or premature oxime impurities. By confirming purity at Day 0, you validate that any future degradation is due to storage conditions, not manufacturing defects.

• Equilibration: Allow the bulk reagent vial to equilibrate to room temperature inside a desiccator for at least 30 minutes. Causality: Opening a cold vial in ambient air causes immediate moisture condensation, triggering acid-catalyzed hydrolysis of the ester[2].

Phase 2: Anhydrous Aliquoting 3. Inert Transfer: Move the equilibrated vial into a glove box purged with Argon or Nitrogen. 4. Solvent Preparation (If storing in solution): Use only rigorously dried, degassed solvents (e.g., anhydrous DMF or DMSO)[3]. Causality: Dissolved oxygen drives the formation of aminoxyl radicals, while trace water initiates hydrolysis. Never use unpurified alcohols or ketone-containing solvents. 5. Dispensing: Aliquot the reagent into single-use, amber glass vials. Causality: Amber glass protects the photosensitive aminooxy group from light-induced radical formation.

Phase 3: Preservation & Cryo-Storage 6. Solvent Removal: If aliquoted in solution, remove the solvent under a gentle stream of Nitrogen until a dry powder or film remains. 7. Sealing: Backfill each vial with Argon, seal tightly with a PTFE-lined cap, and wrap the seam with Parafilm to create a secondary moisture barrier. 8. Temperature Control: Transfer immediately to a -20°C freezer for long-term storage[4].

Troubleshooting & FAQs

Q: Why did my tert-butyl ester cleave during storage or conjugation? A: The tert-butyl ester is highly acid-labile. In the presence of trace acids or moisture, the ester oxygen is protonated, leading to the formation of a stable tert-butyl cation and subsequent elimination into isobutylene and a carboxylic acid[2]. To prevent this, ensure all buffers and storage environments are strictly neutral or slightly basic (pH 7.0-8.0)[1].

Q: My aminooxy reagent is no longer reacting with aldehydes. What happened? A: This is typically caused by two mechanisms:

• Oxidation: The alpha-effect makes the aminooxy nitrogen highly nucleophilic but also prone to oxidation. In the presence of oxygen and trace metals, it can oxidize into unreactive aminoxyl radicals[5].

• Premature Condensation: Trace carbonyl impurities in the atmosphere or solvents (e.g., acetone wash residue) will react with the aminooxy group to form a stable oxime bond[1]. Always use rigorously dried and degassed solvents[3].

Q: Can I store the reagent in an aqueous buffer for future use? A: It is highly discouraged. Both oxime bonds and ester groups are susceptible to hydrolysis over time in aqueous environments[1]. If aqueous storage is absolutely necessary for an ongoing experiment, use a neutral buffer, aliquot into single-use volumes, and flash-freeze at -80°C.

References

• Benchchem. "Technical Support Center: Enhancing the Stability of Oxime Bonds with 2-(Aminooxy)-2-methylpropanoic Acid."1

• Sigma-Aldrich. "N-Sulfinyl-O-(tert-butyl)hydroxylamine ≥95%."4

• Benchchem. "Technical Support Center: Troubleshooting t-Butyl Ester Cleavage Reactions." 2

• Sigma-Aldrich. "Aldrichimica Acta Volume 50 Number 2."3

• ACS Publications. "Production of Hydroxyl Radical via the Activation of Hydrogen Peroxide by Hydroxylamine." 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 相关内容暂不可用 [sigmaaldrich.com]
• 4. N-Sulfinyl-O-(tert-butyl)hydroxylamine ≥95% | Sigma-Aldrich [sigmaaldrich.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Advanced Coupling Strategies for Aminooxy Functionalization

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Alternative Coupling Reagents for Hydroxamic Acid Synthesis & Aminooxy Ligation

Module 1: The Mechanistic Challenge

The Paradox of Aminooxy Nucleophilicity To successfully functionalize aminooxy acids (

), one must first understand why standard peptide coupling protocols (e.g., HBTU/DIPEA) often fail or produce low yields compared to standard amines.

• The

  -Effect vs. Basicity: While the adjacent oxygen atom increases nucleophilicity via the -effect, the aminooxy group is significantly less basic ( ) than a primary amine ( ).

• The Activation Trap: In standard peptide coupling, the high basicity of DIPEA can suppress the ionization of the aminooxy group less effectively than an amine, but the real issue is the stability of the active ester . Standard active esters (OBt/OAt) are optimized for amine nucleophiles. The "softer" or less basic aminooxy nitrogen requires a highly reactive electrophile, yet if the activation is too aggressive (e.g., acid chlorides), you risk

  -acylation or Over-acylation ( -diacyl species).

Core Directive: Move away from explosive additives (HOBt) and guanidinium salts (HATU) which can lead to side reactions. Adopt Oxyma , T3P , and DMTMM as the primary triad for aminooxy functionalization.

Module 2: Diagnostic & Decision Logic

Use this decision matrix to select the optimal reagent based on your substrate's solubility and sensitivity.

Figure 1: Decision tree for selecting coupling reagents based on solvent compatibility and substrate chirality.

Module 3: Troubleshooting Guide (Q&A)

Scenario A: The "Dirty" Reaction

User Report: "I am using EDC/HOBt to couple a carboxylic acid to an aminooxy linker. The reaction turns black/brown, and I see multiple spots on TLC. Yield is <40%."

Root Cause: HOBt is thermally unstable and can be explosive. More importantly, the carbodiimide (EDC) often undergoes an ngcontent-ng-c1131663873="" _nghost-ng-c2519336191="" class="inline ng-star-inserted">

-acylurea rearrangement before the slow aminooxy nucleophile can attack. Solution: Switch to Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate) with DIC .[1]

• Why: Oxyma creates a more reactive ester than HOBt but is safer.[2] It also suppresses the

  -acylurea rearrangement.

• Visual Cue: Oxyma reactions often change color (yellow to deep red) indicating active ester formation, allowing visual monitoring.

Scenario B: The "Impossible" Workup

User Report: "My product is water-soluble (e.g., PEG-aminooxy or sugar-aminooxy). I cannot wash away the urea byproducts from EDC or DIC."

Root Cause: Carbodiimide byproducts (ureas) are notoriously difficult to remove from polar products without HPLC. Solution: Use T3P (Propylphosphonic anhydride) .[3][4]

• Why: T3P is a liquid reagent. Its byproducts are water-soluble phosphonate salts.[4][5]

• Protocol Shift: You can perform the reaction in organic solvent, then simply wash with water. The byproduct partitions into the aqueous phase, leaving your polar product (if it has some organic solubility) or allowing for easier dialysis/filtration if totally aqueous.

Scenario C: The "Bioconjugation" Failure

User Report: "I'm trying to attach an aminooxy tag to a protein/peptide in phosphate buffer. EDC/NHS is hydrolyzing too fast."

Root Cause: EDC is pH-sensitive. At the pH required for aminooxy reactivity (pH 4-5), EDC hydrolysis competes with activation. Solution: Use DMTMM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride) .[6][7]

• Why: DMTMM is stable in water and does not require a specific pH "window" like EDC. It activates carboxylic acids efficiently in buffers ranging from pH 5 to 8.

Module 4: Detailed Experimental Protocols

Protocol 1: Oxyma/DIC Coupling (The "Gold Standard")

Best for: General organic synthesis, solid-phase synthesis, and chiral substrates.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Aminooxy Component (1.1 equiv)

• DIC (Diisopropylcarbodiimide) (1.1 equiv)

• Oxyma Pure (1.1 equiv)

• Solvent: DMF or DCM (Anhydrous)

Workflow:

• Pre-activation: Dissolve the Carboxylic Acid and Oxyma Pure in minimal DMF.

• Activation: Add DIC. Stir for 2–5 minutes. Note: The solution may turn yellow/orange.

• Coupling: Add the Aminooxy component.

• Incubation: Stir at Room Temperature (RT) for 1–3 hours.

• Monitoring: Check TLC or LCMS. The consumption of the active ester is usually rapid.

• Workup: Dilute with EtOAc, wash with 1M HCl (remove DIC), sat.

  (remove Oxyma), and Brine.

Protocol 2: T3P Coupling (The "Clean" Synthesis)

Best for: Large scale, difficult workups, and extremely epimerization-prone acids.

Reagents:

• Carboxylic Acid (1.0 equiv)

• Aminooxy Component (1.1 equiv)

• Base: DIPEA or NMM (3.0 – 5.0 equiv) Crucial: T3P requires base to drive the cycle.

• T3P (50% w/w in EtOAc or DMF) (1.5 equiv)

Workflow:

• Mix: Combine Acid, Aminooxy component, and Base in the solvent (EtOAc preferred for easy workup).

• Cool: Cool to 0°C (optional, but recommended for high selectivity).

• Add: Dropwise addition of T3P solution.

• React: Allow to warm to RT and stir for 12–24 hours. Note: T3P kinetics are slower than HATU/Oxyma.

• Workup: Add water. Separate layers. Wash organic layer with water

  3. The phosphorus byproducts wash away instantly.

Module 5: Comparative Data Analysis

Table 1: Reagent Performance Comparison for Aminooxy Coupling

Feature	Oxyma / DIC	T3P	DMTMM	EDC / NHS
Activation Species	Oxyma Ester	Mixed Anhydride	Triazine Ester	NHS Ester
Solvent Scope	Organic (DMF, DCM)	Organic (EtOAc, DMF)	Water , Alcohols, DMF	Water, DMF
Byproduct Removal	Acid/Base Wash	Water Wash (Easiest)	Filtration / Dialysis	Difficult (Urea)
Epimerization	Very Low	Lowest	Low	Moderate
Safety Profile	High (Non-explosive)	High (Non-toxic)	Moderate (Irritant)	Moderate
Cost	Low	Moderate	High	Low

Module 6: Mechanism of Action (Oxyma)

Understanding the mechanism helps in troubleshooting. Oxyma acts as a nucleophilic catalyst that trans-esterifies the unstable

-acylisourea formed by DIC.

Figure 2: The Oxyma Pure cycle prevents the formation of unreactive N-acylureas and suppresses racemization.

References

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal, 15(37), 9394–9403. [Link]

• Dunetz, J. R., et al. (2016). T3P (Propylphosphonic Anhydride): A Widely Applicable Reagent for Amide and Peptide Bond Formation.[4][5] Organic Process Research & Development, 20(2), 140–177. [Link]

• Kunishima, M., et al. (2002). 4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium Chloride: An Efficient Condensing Agent for Formation of Amides and Esters. Tetrahedron, 58(4), 655–663. [Link]

• D'Addona, D., et al. (2001). DMTMM-mediated synthesis of hydroxamic acids.[8] Tetrahedron Letters, 42(31), 5227-5229.

Sources

• 1. OxymaPure/DIC: An Efficient Reagent for the Synthesis of a Novel Series of 4-[2-(2-Acetylaminophenyl)-2-oxo-acetylamino] Benzoyl Amino Acid Ester Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptidechemistry.org [peptidechemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. m.youtube.com [m.youtube.com]
• 5. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 6. Reagent of the month - March- DMTMM - SigutLabs [sigutlabs.com]
• 7. DMTMM-Mediated Intramolecular Cyclization of Acidic Residues in Peptides/Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comprehensive Guide to the NMR Characterization of tert-butyl 2-(aminooxy)-3-methylbutanoate: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the precise and unambiguous structural elucidation of novel chemical entities is a cornerstone of successful research. Tert-butyl 2-(aminooxy)-3-methylbutanoate, a derivative of the amino acid valine, is a key building block in medicinal chemistry.[1][2] Its unique structural features, including a bulky tert-butyl ester, a chiral center, and an aminooxy moiety, necessitate a thorough characterization, for which Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool. This guide provides an in-depth analysis of the NMR characterization of this molecule, compares the technique with other analytical methods, and offers expert insights into experimental design and data interpretation.

Structural Features and Their NMR Implications

The chemical structure of tert-butyl 2-(aminooxy)-3-methylbutanoate dictates its NMR spectrum. The tert-butyl group, with its nine equivalent protons, gives rise to a characteristic sharp singlet in the ¹H NMR spectrum.[3] The valine backbone introduces chirality, which can lead to diastereotopic protons and carbons, resulting in more complex splitting patterns than might otherwise be expected.[4] The aminooxy group (-ONH₂) contains exchangeable protons, which often appear as a broad signal in the ¹H NMR spectrum.[5]

Sources

• 1. Tert-butyl 2-amino-3-methylbutanoate hydrochloride | C9H20ClNO2 | CID 12490701 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]

A Comparative Guide to the Stability of Oxime vs. Hydrazone Linkages in Bioconjugates

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of a chemical linker is a critical determinant in the design of bioconjugates, influencing their stability, efficacy, and ultimate therapeutic or diagnostic utility.[1] Among the various covalent linkages available, oxime and hydrazone bonds are frequently employed due to their formation under mild, physiological conditions.[2][3] This guide provides an objective, in-depth comparison of the stability of oxime and hydrazone linkages, supported by experimental data, to empower researchers in making informed decisions for their bioconjugation strategies.

The Critical Role of Linker Stability in Bioconjugate Efficacy

In the field of drug development, particularly for antibody-drug conjugates (ADCs), the stability of the linker is paramount.[2] Premature cleavage of the linker in systemic circulation can lead to off-target toxicity and reduced therapeutic efficacy.[2][4] An ideal linker maintains its integrity in the bloodstream while allowing for the controlled release of a payload at the target site, which can be triggered by specific environmental cues such as a change in pH.[4][5] Therefore, a thorough understanding of the stability profiles of different linkages under various physiological conditions is essential.

The Chemistry of Oxime and Hydrazone Linkages

Both oxime and hydrazone linkages are formed by the reaction of a carbonyl group (an aldehyde or a ketone) with a specific nucleophile.

• Oxime Formation: An aminooxy group reacts with an aldehyde or ketone to form a stable oxime bond.[3]

• Hydrazone Formation: A hydrazide group reacts with an aldehyde or ketone to form a hydrazone bond.[3]

These reactions are highly chemoselective and can be performed in aqueous solutions under mild pH conditions, making them well-suited for modifying sensitive biomolecules like proteins and peptides.[3][6]

Visualizing the Formation Reactions

Below are the general chemical reactions for the formation of oxime and hydrazone linkages.

Caption: General reactions for oxime and hydrazone bond formation.

Head-to-Head Stability Comparison: Oxime vs. Hydrazone

Experimental evidence consistently demonstrates that oxime bonds exhibit significantly greater hydrolytic stability compared to hydrazone bonds across a range of pH values.[2] This heightened stability makes the oxime linkage a more reliable choice for applications requiring long-term stability in physiological conditions.[2]

The Chemical Basis for Enhanced Oxime Stability

The superior stability of the oxime linkage can be attributed to the higher electronegativity of the oxygen atom compared to the nitrogen atom in the hydrazone linkage.[2][7][8] This increased electronegativity reduces the basicity of the imine nitrogen in the oxime, making it less susceptible to protonation, which is the initial and rate-limiting step in acid-catalyzed hydrolysis.[2][8][9]

Quantitative Data on Hydrolytic Stability

A seminal study directly comparing the hydrolytic stability of isostructural hydrazones and an oxime revealed that the rate constant for oxime hydrolysis was nearly 1000-fold lower than for simple hydrazones.[2][7][8] The following table summarizes key quantitative data from the literature, highlighting the superior stability of the oxime linkage, particularly at neutral pH.

Linkage Type	Precursors	pH/pD	Half-life (t½)	Relative First-Order Rate Constant (k)	Reference
Oxime	pivalaldehyde-O-methyloxime	7.0	Too slow to measure	1 (baseline)	[1][7]
5.0	~64 hours	1 (baseline)	[1]
Methylhydrazone	pivalaldehyde-N-methylhydrazone	7.0	~1.05 hours	~600-fold higher than oxime	[1][7]
5.0	~2 minutes	~1933-fold higher than oxime	[1]
Acetylhydrazone	pivalaldehyde-N-acetylhydrazone	7.0	~2.1 hours	~300-fold higher than oxime	[1][7]
5.0	~4.5 minutes	~853-fold higher than oxime	[1]
Semicarbazone	pivalaldehyde-N-semicarbazone	7.0	-	~160-fold higher than oxime	[7]

Data presented is a synthesis from multiple sources and is intended for comparative purposes.

As the data clearly indicates, the oxime linkage is substantially more resistant to hydrolysis at neutral pH, which mimics physiological conditions in the bloodstream.[1]

The Influence of pH on Linkage Stability

The hydrolysis of both oxime and hydrazone linkages is acid-catalyzed, meaning their stability decreases in more acidic environments.[1][2][8] This pH-dependent lability is a key feature that can be exploited in drug delivery systems.[1] For instance, a hydrazone-linked drug conjugate can be designed to be stable at the neutral pH of blood (~7.4) but to release its payload in the acidic microenvironment of a tumor or within the acidic compartments of a cell, such as endosomes (pH 5.0-6.5) and lysosomes (pH 4.5-5.0).[5]

However, the inherent instability of hydrazones even at neutral pH can be a significant drawback for many in vivo applications where long circulation times are required.[2]

Mechanism of Acid-Catalyzed Hydrolysis

The cleavage of both oxime and hydrazone bonds in an aqueous acidic environment follows a general mechanism:

• Protonation: The imine nitrogen is protonated.

• Nucleophilic Attack: A water molecule attacks the carbon of the C=N bond.

• Intermediate Formation: A carbinolamine intermediate is formed.

• Bond Cleavage: The C-N or C-O bond breaks, releasing the original carbonyl compound and the aminooxy or hydrazide derivative.[2][10]

Caption: General mechanism of acid-catalyzed hydrolysis for oxime and hydrazone linkages.

Other Factors Influencing Stability

Beyond pH, several other structural factors can influence the stability of these linkages:

• Nature of the Carbonyl Precursor: Conjugates derived from ketones are generally more stable than those derived from aldehydes.[9][11] Furthermore, hydrazones and oximes formed from aromatic aldehydes tend to be more stable than their aliphatic counterparts due to electronic conjugation.[6][12]

• Substituents on the Hydrazine: Electron-withdrawing groups on the hydrazine moiety can decrease the stability of the resulting hydrazone bond.[5] Conversely, electron-donating groups on the aldehyde or ketone can increase stability.[5]

Experimental Protocols

For researchers looking to empirically determine the stability of their bioconjugates, the following protocols provide a general framework.

Protocol 1: pH-Dependent Hydrolytic Stability Assay

This protocol outlines a general procedure for assessing the stability of an oxime- or hydrazone-linked bioconjugate in buffers at different pH values.

Materials:

• Purified bioconjugate

• Phosphate buffers at various pH values (e.g., 5.0, 6.5, 7.4)

• Incubator or water bath at 37°C

• Analytical HPLC system with a suitable column (e.g., reverse-phase or size-exclusion)

• LC-MS system for identification of cleavage products (optional)

Procedure:

• Preparation of Samples: Dissolve the bioconjugate in each of the pH buffers to a final concentration of approximately 1 mg/mL.

• Incubation: Incubate the samples at 37°C.

• Time-Point Analysis: At various time points (e.g., 0, 1, 2, 4, 8, 24, 48, and 72 hours), withdraw an aliquot from each sample.

• Quenching (if necessary): Quench the reaction by adding a neutralizing buffer or by flash-freezing the sample in liquid nitrogen and storing at -80°C until analysis.

• HPLC Analysis: Analyze the samples by HPLC to separate the intact bioconjugate from the cleaved components.

• Data Analysis: Quantify the peak area of the intact bioconjugate at each time point. Plot the percentage of the remaining intact conjugate against time to determine the rate of hydrolysis and the half-life (t½) at each pH.

Protocol 2: Plasma Stability Assay

This protocol is designed to evaluate the stability of a bioconjugate in a more biologically relevant matrix.

Materials:

• Purified bioconjugate

• Frozen plasma (human, mouse, or other relevant species) from multiple donors

• Incubator or water bath at 37°C

• Analytical methods for separation and quantification (e.g., HPLC, LC-MS, ELISA)

Procedure:

• Plasma Preparation: Thaw the frozen plasma at 37°C. It is recommended to use plasma containing an anticoagulant such as heparin or EDTA.[5]

• Sample Preparation: Spike the bioconjugate into the plasma at a predetermined concentration.

• Incubation: Incubate the plasma samples at 37°C.

• Time-Point Analysis: At various time points, withdraw aliquots and process them to precipitate plasma proteins (e.g., by adding an equal volume of cold acetonitrile).

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Supernatant Analysis: Analyze the supernatant containing the bioconjugate and any cleavage products using a validated analytical method.

• Data Analysis: Determine the concentration of the intact bioconjugate at each time point and calculate the half-life in plasma.

It is crucial to perform stability studies in plasma as it contains proteins and enzymes that can catalyze the hydrolysis of the linker, providing a more accurate prediction of in-vivo performance.[5]

Conclusion: Selecting the Right Linkage for Your Application

The choice between an oxime and a hydrazone linkage should be guided by the specific requirements of the application.

• For bioconjugates that demand high stability in physiological environments , such as therapeutic antibodies intended for long circulation or diagnostic imaging agents, the superior stability of the oxime bond makes it the preferred choice.[2]

• For applications requiring pH-sensitive cleavage , such as drug delivery systems targeting the acidic tumor microenvironment or intracellular compartments, the more labile hydrazone bond can be a valuable tool.[2][3]

By carefully considering the stability profiles and the factors that influence them, researchers can design more effective and reliable bioconjugates for a wide range of therapeutic and diagnostic applications.

References

• Kalia, J., & Raines, R. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(12), 8053–8081. Available from: [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie International Edition, 47(39), 7523–7526. Available from: [Link]

• AxisPharm. (2024). Oxime and Hydrazone Reactions in Bioconjugation. Available from: [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition in English, 47(39), 7523-7526. Available from: [Link]

• Dirksen, A., & Hackeng, T. M. (2009). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 109(10), 4943-4978. Available from: [Link]

• Butt, A. H., et al. (2014). Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates. Pharmaceutical Research, 31(5), 1346–1358. Available from: [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic Stability of Hydrazones and Oximes. Angewandte Chemie International Edition, 47(39), 7523-7526. Available from: [Link]

• AxisPharm. Bioconjugation Analytical Method Development. Available from: [Link]

• Ghavami, M., & Sumerlin, B. S. (2016). The Emergence of Oxime Click Chemistry and its Utility in Polymer Science. Polymer Chemistry, 7(26), 4348-4359. Available from: [Link]

• McKinnon, D. D., et al. (2014). Bis-Aliphatic Hydrazone-Linked Hydrogels Form Most Rapidly at Physiological pH. Biomacromolecules, 15(4), 1344–1350. Available from: [Link]

• Singh, R., & Sharma, S. (2024). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. Journal of Drug Delivery Science and Technology, 89, 105052. Available from: [Link]

• Kölmel, D. K., & Kool, E. T. (2017). Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis. Chemical Reviews, 117(15), 10358–10376. Available from: [Link]

• Kalia, J., & Raines, R. T. (2008). Hydrolytic stability of hydrazones and oximes. Angewandte Chemie (International ed. in English), 47(39), 7523-6. Available from: [Link]

• Strop, P. (2014). Antibody Drug Conjugates: Design and Selection of Linker, Payload and Conjugation Chemistry. Current Opinion in Chemical Biology, 21, 1-7. Available from: [Link]

• Abzena. Bioconjugate Analytical Method Development & Validation. Available from: [Link]

• ADC Review. (2025). Reviewing the Key Trends and Insights from the ADC Linker & Conjugation Summit. Available from: [Link]

• Lee, J., et al. (2021). Balancing ADC stability and payload release via linker design and... ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). Mechanism of hydrolytic cleavage of hydrazone/oxime linkers. Available from: [Link]

• Singh, R., & Sharma, S. (2024). Bioconjugation Techniques for Enhancing Stability and Targeting Efficiency of Protein and Peptide Therapeutics. Journal of Drug Delivery Science and Technology, 89. Available from: [Link]

• Nelson, A. R., et al. (2023). Statistical Optimization of Hydrazone-Crosslinked Hyaluronic Acid Hydrogels for Protein Delivery. bioRxiv. Available from: [Link]

• Su, D., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology, 12, 687834. Available from: [Link]

• Wróbel, M., et al. (2025). Oxidation and Reduction of Hydrazones—Risk Factors Related to the Manufacture and Stability of the Drugs. Molecules, 30(9), 1989. Available from: [Link]

• Mező, G., & Manea, M. (2024). Oxime-Linked Peptide–Daunomycin Conjugates as Good Tools for Selection of Suitable Homing Devices in Targeted Tumor Therapy: An Overview. International Journal of Molecular Sciences, 25(3), 1845. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Oxime and Hydrazone Reactions in Bioconjugation [with Top 10 most Asked Questions About Oxime and Hydrazone Reactions] | AxisPharm [axispharm.com]
• 4. A Review on ADC Linkers: Cleavable and Non-Cleavable Linker Design and Stability Evaluation - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. scispace.com [scispace.com]
• 8. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Validating the Enantiomeric Purity of Chiral Aminooxy Esters

In the landscape of modern drug development, the stereochemical identity of a therapeutic agent is not a trivial detail; it is a critical determinant of its pharmacological and toxicological profile. For chiral molecules, particularly novel classes like aminooxy esters, ensuring enantiomeric purity is a cornerstone of safe and effective medicine. This guide provides a comprehensive comparison of analytical methodologies for validating the enantiomeric purity of chiral aminooxy esters, grounded in scientific principles and practical, field-proven insights. We will explore the nuances of High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) spectroscopy, offering detailed protocols and the rationale behind experimental choices to empower researchers in their pursuit of stereochemically pure drug candidates.

The validation of these analytical procedures is anchored in the principles outlined by the International Council for Harmonisation (ICH), specifically the Q2(R1) and the recently updated Q2(R2) guidelines, which emphasize a lifecycle approach to method validation.[1][2][3][4][5][6][7] This ensures that the methods are not only suitable for their intended purpose but also robust and reliable throughout the drug development process.

The Imperative of Enantiomeric Purity

Chiral aminooxy esters represent a promising class of molecules in medicinal chemistry, often employed as bioisosteres or as key intermediates in the synthesis of complex therapeutics. However, like all chiral compounds, the individual enantiomers can exhibit vastly different biological activities. One enantiomer may be therapeutically active, while the other could be inactive, or worse, contribute to off-target effects and toxicity. Therefore, the ability to accurately quantify the enantiomeric excess (e.e.) is paramount.

The fundamental challenge in separating enantiomers lies in their identical physical and chemical properties in an achiral environment. To overcome this, we must introduce another chiral entity to create diastereomeric interactions, which do possess distinct physical properties, allowing for their separation and quantification.[8][9][10] This can be achieved either by using a chiral stationary phase (CSP) in chromatography or by reacting the enantiomers with a chiral derivatizing agent (CDA) to form diastereomers that can be separated on a standard achiral column.

dot

Figure 1: A decision workflow for selecting and validating an analytical method for determining the enantiomeric purity of chiral aminooxy esters.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is arguably the most versatile and widely used technique for enantiomeric separations in the pharmaceutical industry.[11][12] It offers high resolution, sensitivity, and can be applied to a broad range of compounds.

Direct Chiral HPLC with Chiral Stationary Phases (CSPs)

The direct approach involves the use of a column packed with a chiral stationary phase. The enantiomers of the analyte interact differently with the CSP, leading to different retention times and, consequently, separation. Polysaccharide-based CSPs (e.g., derivatized cellulose or amylose) are particularly effective for a wide array of chiral compounds, including amines and esters.[12][13]

Causality in Method Development: The choice of CSP is critical and often empirical. For aminooxy esters, which contain both a hydrogen bond donor (the N-H of the aminooxy group) and acceptors (the ester carbonyl and the oxygen of the aminooxy group), CSPs that offer a combination of hydrogen bonding, dipole-dipole, and steric interactions are likely to be successful. A screening approach using several different polysaccharide-based CSPs is a prudent starting point. The mobile phase composition (typically a mixture of an alkane like hexane and an alcohol like isopropanol or ethanol) is then optimized to achieve the best balance of resolution and analysis time.

Experimental Protocol: Direct Chiral HPLC

• Column Screening: Screen a set of polysaccharide-based CSPs (e.g., Chiralpak IA, IB, IC).

• Mobile Phase: Start with a mobile phase of 90:10 (v/v) n-hexane:isopropanol.

• Flow Rate: Set the flow rate to 1.0 mL/min.

• Detection: Use a UV detector at a wavelength where the analyte has maximum absorbance (e.g., 254 nm if an aromatic ring is present).

• Injection Volume: Inject 10 µL of a 1 mg/mL solution of the aminooxy ester in the mobile phase.

• Optimization: If separation is not achieved, systematically vary the mobile phase composition (e.g., increase or decrease the alcohol content in 5% increments). Consider trying a different alcohol modifier (e.g., ethanol).

• Validation: Once a suitable separation is achieved (resolution > 1.5), proceed with method validation according to ICH guidelines.[2][14]

Indirect Chiral HPLC via Derivatization

In the indirect method, the enantiomeric mixture is reacted with an enantiomerically pure chiral derivatizing agent (CDA) to form a pair of diastereomers.[8][9][15] These diastereomers can then be separated on a standard achiral HPLC column (e.g., a C18 column). This approach is useful when a suitable CSP cannot be found or when enhanced detection sensitivity is required.

Causality in Derivatization: The aminooxy group is a primary amine analog and is nucleophilic. Therefore, CDAs that react with primary amines are excellent candidates. For instance, Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide, FDAA) reacts under mild conditions to form highly UV-active derivatives, which is advantageous for trace-level analysis.[8]

dot

Sources

• 1. ICH Official web site : ICH [ich.org]
• 2. scribd.com [scribd.com]
• 3. ICH Topic Q 2 (R1) - Validation of analytical procedures: text and methodology | Therapeutic Goods Administration (TGA) [tga.gov.au]
• 4. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 7. fda.gov [fda.gov]
• 8. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 9. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. phx.phenomenex.com [phx.phenomenex.com]
• 12. yakhak.org [yakhak.org]
• 13. researchgate.net [researchgate.net]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. researchgate.net [researchgate.net]

IR spectroscopy peaks for alpha-aminooxy ester functional groups

Comparative IR Spectroscopic Characterization of

-Aminooxy Esters vs. Traditional -Substituted Esters

In modern peptidomimetic drug development and bioconjugation,

-aminooxy esters are critical building blocks. Their terminal -O-NH₂ groups possess enhanced nucleophilicity, making them indispensable for chemoselective oxime ligation under physiological conditions[1]. However, during synthesis, distinguishing an -aminooxy ester from unreacted -hydroxy esters or traditional -amino esters using Fourier Transform Infrared (FTIR) spectroscopy presents a unique analytical challenge.

This guide provides an authoritative comparison of spectroscopic modalities, quantitative peak assignments, and a self-validating experimental workflow to ensure definitive functional group characterization.

The Mechanistic Causality of Spectroscopic Shifts

To accurately interpret the IR spectrum of an

-aminooxy ester, one must understand the quantum mechanical and inductive forces at play. The unique spectroscopic signature of the -O-NH₂ group is driven by the "alpha effect," a phenomenon where the electronegative oxygen atom—bearing lone pairs directly adjacent to the nucleophilic nitrogen—alters the hybridization and dipole moment of the N-H bond[1].

• N-H Stretch Red-Shift: The adjacent oxygen induces strong electron withdrawal while simultaneously causing lone-pair repulsion. This weakens the N-H bond force constant, shifting the N-H stretching frequency down to the 3100–3300 cm⁻¹ range[2]. This appears as a medium-intensity, sometimes broadened peak, contrasting sharply with the distinct 3300–3500 cm⁻¹ doublet of traditional primary amines.

• C=O Stretch Blue-Shift: The strong inductive pull of the aminooxy group on the alpha-carbon slightly strengthens the adjacent ester carbonyl (C=O) bond. Consequently, the C=O stretch is often pushed toward the upper limit of the ester range (1740–1750 cm⁻¹ ), distinguishing it from standard aliphatic esters.

Modality Comparison: ATR-FTIR vs. Transmission FTIR

When characterizing aminooxy compounds, the choice of spectroscopic technique is as critical as the interpretation of the data.

Transmission FTIR (KBr Pellet Method) is heavily discouraged for aminooxy esters. Potassium bromide is highly hygroscopic. Because aminooxy groups readily participate in hydrogen bonding, the introduction of atmospheric moisture during pellet pressing creates a massive, broad O-H stretching artifact (3200–3500 cm⁻¹). This artifact completely masks the critical diagnostic N-H stretch of the aminooxy group.

Attenuated Total Reflectance (ATR-FTIR) is the superior, field-proven alternative. Utilizing a monolithic diamond or ZnSe crystal, ATR requires zero sample preparation, eliminating the introduction of exogenous moisture. Furthermore, the shallow evanescent wave penetration (typically 0.5–2 µm) prevents signal saturation, yielding highly resolved peaks in the critical 3100–3300 cm⁻¹ window.

Quantitative Diagnostic Matrix

The following table summarizes the definitive IR peak assignments used to differentiate

-aminooxy esters from their structural analogs.

Functional Group	High-Frequency Region (cm⁻¹)	Carbonyl (C=O) Stretch (cm⁻¹)	Fingerprint Diagnostics (cm⁻¹)	Mechanistic Indicator
-Aminooxy Ester	3100 – 3300 (Medium, N-H)	1740 – 1750	~1180 – 1200 (N-O stretch)	Alpha-effect red-shifts the N-H stretch; no broad O-H interference[2].
-Amino Ester	3300 – 3500 (Sharp doublet, N-H)	1735 – 1740	~1550 – 1600 (N-H bend)	Standard primary amine behavior; higher frequency N-H stretch.
-Hydroxy Ester	3200 – 3500 (Very broad, O-H)	1735 – 1740	~1050 – 1150 (C-O stretch)	Extensive hydrogen bonding creates a dominant, parabolic O-H peak.

Diagnostic Interpretation Workflow

The logical progression for identifying an

-aminooxy ester relies on a sequential elimination of alternative alpha-substituents.

Diagnostic ATR-FTIR workflow for differentiating alpha-substituted ester functional groups.

Self-Validating ATR-FTIR Experimental Protocol

To guarantee trustworthiness and reproducibility, this protocol integrates internal validation checkpoints to prevent false negatives caused by poor optical contact or environmental contamination.

Phase 1: System Calibration & Blank Validation

• Clean the diamond ATR crystal using a lint-free wipe and spectroscopic-grade isopropanol. Allow 30 seconds for complete evaporation.

• Acquire a background spectrum (64 scans, 4 cm⁻¹ resolution).

• Validation Checkpoint: Inspect the background spectrum. The baseline must be flat, and the 3100–3500 cm⁻¹ region must be strictly devoid of broad O-H peaks (indicating residual moisture) before proceeding.

Phase 2: Sample Application 4. Deposit 1–2 mg of the neat

-aminooxy ester directly onto the center of the ATR crystal. If the sample is a liquid, use a micropipette to apply 2 µL. 5. Lower the pressure anvil until the clutch clicks, ensuring uniform optical contact between the sample and the evanescent wave.

Phase 3: Acquisition & Internal S/N Validation 6. Acquire the sample spectrum (64 scans, 4 cm⁻¹ resolution). 7. Validation Checkpoint: Immediately evaluate the aliphatic C-H stretching region (2800–3000 cm⁻¹). The Signal-to-Noise (S/N) ratio must exceed 100:1. If the peaks are weak, the sample is not fully contacting the crystal; increase anvil pressure and rescan.

Phase 4: Spectral Processing 8. Apply an ATR correction algorithm via the spectrometer software. Causality: Because the depth of penetration in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers), this correction normalizes peak intensities, ensuring the N-O stretch (~1180 cm⁻¹) is accurately scaled relative to the N-H stretch (3100–3300 cm⁻¹). 9. Perform a baseline correction and identify the peaks utilizing the diagnostic matrix provided in Section 3.

References

Sources

• 1. Aminooxy Click Chemistry as a Tool for Bis-homo and Bis-hetero Ligand Conjugation to Nucleic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Comparative Yield and Efficiency of Solution-Phase vs. Solid-Phase Aminooxy Coupling

Executive Summary

Aminooxy coupling, commonly known as oxime ligation, is a premier bioorthogonal "click" chemistry technique utilized extensively in peptide synthesis, protein bioconjugation, and the generation of multivalent therapeutics. The reaction between an aminooxy group (–O–NH₂) and an aldehyde or ketone yields a highly stable oxime ether bond. Because this reaction is highly chemoselective and stable at physiological pH[1], it has become a cornerstone of modern bioconjugation.

However, the decision to perform this coupling on a solid support (Solid-Phase Oxime Ligation, SPOL) versus in solution dictates the thermodynamic drivers, kinetic limitations, and ultimately, the final yield of the macromolecule. This guide provides an objective, data-driven comparison of both methodologies to assist drug development professionals in optimizing their synthetic workflows.

Mechanistic Foundation: The Causality of Oxime Ligation

To understand the yield discrepancies between solid and solution phases, one must first understand the mechanism. The exceptional reactivity of the aminooxy group is driven by the α-effect : the unshared electron pairs on the adjacent oxygen atom raise the energy of the nitrogen's Highest Occupied Molecular Orbital (HOMO). This makes the aminooxy nitrogen significantly more nucleophilic than a standard primary amine.

• The pH Causality: In solution, oxime ligation is highly pH-dependent. The carbonyl oxygen of the aldehyde/ketone must be protonated to increase its electrophilicity, but if the pH drops too low, the aminooxy group becomes protonated and loses its nucleophilicity. Therefore, a mildly acidic environment (pH 4.5–6.0) is optimal[2].

• The Concentration Causality: Oxime formation is a bimolecular reaction. In dilute solutions, the reaction rate drops precipitously, requiring either a massive excess of one reagent or the introduction of a nucleophilic catalyst (like aniline) to drive the reaction forward.

Solid-Phase Oxime Ligation (SPOL): Dynamics & Yield

Solid-phase chemical ligation allows the peptide to remain anchored to the polymer resin during the coupling step. This approach is highly modular and enables the iterative synthesis of complex polypeptide conjugates[3].

Yield Profile: Yields for SPOL typically range from 33% to 85% , depending heavily on the sequence length and steric bulk[3]. Because the peptide is immobilized, researchers can use massive stoichiometric excesses (10 to 50 equivalents) of the aldehyde/ketone without worrying about complex downstream purification; excess reagents are simply washed away[4].

The Limiting Factor (Steric Hindrance): The primary cause of yield reduction in SPOL is the polymer matrix itself. As the peptide grows, it can aggregate or fold within the resin pores, shielding the reactive aminooxy terminus from the incoming aldehyde.

Solution-Phase Oxime Ligation: Dynamics & Yield

Solution-phase coupling is performed after the peptide fragments have been cleaved from the resin and globally deprotected. Both reaction partners are freely mobile in an aqueous buffer or a mixed organic/aqueous solvent system.

Yield Profile: When optimized, solution-phase oxime ligation can achieve exceptional conjugation yields of 70% to 98% [2]. It is particularly favored for large proteins, fragile biomolecules, or when combining oxime ligation with tandem Native Chemical Ligation (NCL) processes[5]. Furthermore, it is the preferred method for oligonucleotide-peptide conjugates due to the incompatibility of their respective solid-phase chemistries[6].

The Limiting Factor (Bimolecular Kinetics): Because both fragments are in solution, the reaction is highly sensitive to concentration. Furthermore, solution-phase coupling strictly requires the intermediate purification of the precursor fragments via HPLC prior to the ligation step[4].

Quantitative Yield & Parameter Comparison

Parameter	Solid-Phase Oxime Ligation (SPOL)	Solution-Phase Oxime Ligation
Typical Yield Range	33% – 85% (Sequence/steric dependent)[3]	70% – 98% (Concentration dependent)[2]
Stoichiometry	10 – 50 equivalents (Massive excess)	1 – 3 equivalents[2]
Reaction Environment	Swollen resin in organic solvent (e.g., DMF)	Aqueous buffer or organic/aqueous mixtures
Optimal pH	N/A (Organic solvent with weak acid catalyst)	pH 4.5 – 6.0 (Tolerable up to 8.0)[2]
Reaction Time	2 – 16 hours	1 – 24 hours
Intermediate Purification	None required (Simple washing)[4]	Required (Usually preparative HPLC)[4]
Primary Limitation	Steric hindrance from polymer matrix	Bimolecular kinetics in dilute solutions

Process Visualization & Logical Relationships

Comparative workflow of solid-phase versus solution-phase aminooxy coupling strategies.

Key thermodynamic and kinetic factors dictating the yield of aminooxy coupling.

Self-Validating Experimental Protocols

Protocol 1: Solid-Phase Oxime Ligation (SPOL)

This protocol utilizes a massive thermodynamic excess to force the reaction to completion on the resin.

• Resin Preparation: Following standard Fmoc-SPPS, remove the final protecting group from the N-terminal aminooxy-containing residue (e.g., Boc-N-alkoxyamine).

  • Crucial Causality (Pro-Tip):Never use acetone as a wash solvent once the aminooxy group is deprotected. Acetone is a ketone and will rapidly undergo unintended oxime ligation with your peptide, capping the sequence and destroying your yield.

• Solvent Swelling: Swell the resin in N,N-Dimethylformamide (DMF) for 20 minutes to maximize pore accessibility.

• Coupling Reaction: Dissolve the aldehyde/ketone partner (10 to 50 equivalents relative to resin loading) in DMF containing 0.1 M acetic acid (acts as a mild acidic catalyst). Add to the resin.

• Agitation: Shake gently at room temperature for 2 to 16 hours.

• Validation (Micro-cleavage): Withdraw a few resin beads, wash with DCM, and perform a mini-cleavage using 95% TFA / 2.5% TIS / 2.5% H₂O for 1 hour. Analyze the supernatant via LC-MS to confirm the mass shift corresponding to complete oxime formation.

• Cleavage: Once validated, wash the bulk resin thoroughly with DMF and DCM, dry, and perform standard global TFA cleavage.

Protocol 2: Solution-Phase Oxime Ligation

This protocol relies on precise pH control and nucleophilic catalysis to overcome bimolecular kinetic limitations in dilute solutions.

• Precursor Isolation: Cleave the aminooxy-peptide from the resin and purify via preparative RP-HPLC. Lyophilize the pure fractions.

• Buffer Preparation: Prepare a 100 mM sodium acetate buffer adjusted strictly to pH 4.5 – 5.5.

  • Crucial Causality (Pro-Tip): Introduce 10–100 mM aniline into the buffer. Aniline acts as a nucleophilic catalyst by rapidly forming a Schiff base with the aldehyde. The highly nucleophilic aminooxy group then displaces the aniline via transimination much faster than the direct reaction, significantly boosting yields in dilute solutions.

• Reaction Initiation: Dissolve the aminooxy-peptide in the buffer to a final concentration of 1–5 mM. Add the aldehyde partner at a 1.5 to 3.0 molar equivalent excess[2].

• Incubation & Monitoring: Incubate at room temperature. Monitor the reaction progress by injecting 5 µL aliquots into an analytical LC-MS every 30 minutes. The reaction is self-validating as you will observe the disappearance of the precursor peak and the emergence of the conjugate peak.

• Termination & Purification: Once the precursor is consumed (typically 1–4 hours), immediately inject the crude mixture onto a preparative HPLC to isolate the pure oxime conjugate.

References

• Application of Post Solid-Phase Oxime Ligation to Fine-Tune Peptide–Protein Interactions. MDPI International Journal of Molecular Sciences. Available at:[Link][4]

• Native Chemical Ligation: A Boon to Peptide Chemistry. PubMed Central (PMC). Available at:[Link][1]

• The oxime bond formation as a useful tool for the preparation of oligonucleotide conjugates. Comptes Rendus Chimie. Available at:[Link][6]

• A simple and traceless solid phase method simplifies the assembly of large peptides and the access to challenging proteins. PubMed Central (PMC). Available at:[Link][5]

• Solid phase oxime ligations for the iterative synthesis of polypeptide conjugates. Organic & Biomolecular Chemistry (RSC). Available at:[Link][3]

• Development and Optimization of an Aminooxy Coupling Reaction to Prepare Multivalent Bioconjugates with a Single Noncanonical Amino Acid. PubMed Central (PMC). Available at:[Link][2]

Sources

• 1. Native Chemical Ligation: A Boon to Peptide Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development and Optimization of an Aminooxy Coupling Reaction to Prepare Multivalent Bioconjugates with a Single Noncanonical Amino Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. A simple and traceless solid phase method simplifies the assembly of large peptides and the access to challenging proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The oxime bond formation as a useful tool for the preparation of oligonucleotide conjugates [comptes-rendus.academie-sciences.fr]

Benchmarking tert-Butyl 2-(aminooxy)-3-methylbutanoate: A Comparative Guide for Advanced Bioconjugation and PROTAC Synthesis

For researchers and drug development professionals designing Antibody-Drug Conjugates (ADCs), Proteolysis-Targeting Chimeras (PROTACs), and stapled peptides, the selection of a bifunctional linker dictates the pharmacokinetic stability and synthetic viability of the final molecule. Oxime ligation has emerged as a premier bioorthogonal reaction due to its chemoselectivity and the hydrolytic stability of the resulting C=N-O bond[1].

While standard linear or PEGylated aminooxy linkers are ubiquitous in chemical biology[2], they often lack the steric shielding necessary to prevent premature in vivo degradation. tert-Butyl 2-(aminooxy)-3-methylbutanoate (tBAMB) —an aminooxy derivative of valine featuring an alpha-isopropyl group and a tert-butyl protected carboxylate—offers a highly specialized alternative. This guide objectively benchmarks tBAMB against other common linkers, detailing the causality behind its structural advantages and providing field-proven, self-validating experimental protocols.

Structural Causality & Mechanistic Advantages

The performance of tBAMB is entirely dictated by its unique structural topology. Understanding the causality behind these features is critical for rational drug design:

• The Alpha-Isopropyl Shield (Steric Hindrance): Derived from the valine skeleton, the bulky isopropyl group sits directly adjacent to the aminooxy nitrogen. Once the oxime bond is formed, this group creates a dense steric cloud that physically blocks water molecules and hydrolytic enzymes from accessing the imine carbon. This drastically increases the half-life of the conjugate in human serum, a critical requirement for ADCs where premature payload release causes systemic toxicity[3].

• Orthogonal tert-Butyl Protection: The carboxylic acid terminus is protected as a tert-butyl ester. This allows the aminooxy group to react selectively with an aldehyde or ketone without the risk of self-polymerization or side reactions. Post-ligation, the tert-butyl group can be cleaved under acidic conditions (e.g., using TFA) to expose the free carboxylic acid for subsequent amide coupling.

• Enhanced Lipophilicity: Unlike highly solvated PEG linkers[4], the aliphatic nature of tBAMB increases the overall lipophilicity (LogP) of the conjugate. For PROTACs targeting intracellular proteins, this lipophilicity is essential for maintaining passive membrane permeability.

Benchmarking Data: tBAMB vs. Alternative Linkers

To objectively evaluate tBAMB, we benchmark it against two industry standards: Aminooxy-PEG3-methyl ester (a flexible, hydrophilic linker) and tert-Butyl 4-(aminooxy)butanoate (a linear, unhindered aliphatic linker).

Table 1: Comparative Physicochemical & Kinetic Profiling

Feature / Metric	tert-Butyl 2-(aminooxy)-3-methylbutanoate (tBAMB)	Aminooxy-PEG3-methyl ester	tert-Butyl 4-(aminooxy)butanoate
Structural Topology	Alpha-branched (Isopropyl), Aliphatic	Linear, Polyether (Hydrophilic)	Linear, Aliphatic
Steric Hindrance	High (Shields the oxime bond)	Low (Highly flexible)	Low (Unhindered)
Uncatalyzed Kinetics	Slow (Requires nucleophilic catalyst)	Fast (Standard oxime kinetics)	Fast (Standard oxime kinetics)
Oxime Hydrolytic Stability	Exceptional (Resistant to acidic/enzymatic cleavage)	Moderate (Susceptible to slow hydrolysis)	Moderate
Cell Permeability (LogP)	High (Ideal for PROTACs/intracellular targets)	Low (Restricts intracellular access)	Moderate
Primary Application	Ultra-stable ADCs, Cell-permeable PROTACs	Surface bioconjugation, Hydrogels	General peptide modification

Key Takeaway: The steric hindrance of tBAMB is a double-edged sword. While it yields an exceptionally stable oxime bond, it significantly retards the initial nucleophilic attack during ligation. Therefore, utilizing a highly efficient nucleophilic catalyst is not optional—it is a mechanistic requirement.

Visualizing the Workflows

To effectively utilize tBAMB, the synthetic workflow must be carefully orchestrated to overcome its kinetic barriers and leverage its orthogonal protection.

Caption: Workflow for sequential bioconjugation utilizing tBAMB's orthogonal protecting groups.

Caption: Mechanism of mPDA-catalyzed oxime ligation overcoming the steric hindrance of tBAMB.

Experimental Workflows & Self-Validating Protocols

Because tBAMB is sterically hindered, standard uncatalyzed oxime ligation protocols will result in poor yields and prolonged reaction times. The following protocol utilizes m-phenylenediamine (mPDA), a catalyst proven to be up to 15 times more efficient than traditional aniline[5]. The mPDA rapidly forms a highly electrophilic protonated Schiff base with the target carbonyl, which is then readily attacked by the hindered aminooxy group of tBAMB.

Protocol A: mPDA-Catalyzed Oxime Ligation with tBAMB

This protocol is designed as a self-validating system: the rapid consumption of the intermediate Schiff base and the release of the mPDA catalyst can be directly monitored via LC-MS to confirm successful ligation.

Reagents & Buffers:

• Target Molecule: Aldehyde- or ketone-functionalized protein/small molecule (e.g., 50 µM).

• tBAMB Stock: 100 mM in anhydrous DMSO.

• Catalyst Stock: Freshly prepared 100 mM m-phenylenediamine (mPDA) in reaction buffer.

• Reaction Buffer: 100 mM Phosphate Buffer, pH 7.0 (optimal for mPDA catalysis).

Step-by-Step Methodology:

• Preparation: Dissolve the carbonyl-containing target in the reaction buffer to a final concentration of 50 µM.

• Catalyst Addition: Add the mPDA stock solution to achieve a final catalyst concentration of 10 mM. Incubate at room temperature for 5 minutes. Causality check: This pre-incubation ensures the quantitative formation of the highly reactive Schiff base intermediate.

• Linker Addition: Add the tBAMB stock solution to achieve a final concentration of 250 µM (5-fold molar excess relative to the target).

• Reaction Monitoring: Incubate the mixture at 25°C. Monitor the reaction via LC-MS. You should observe the transient mass of the mPDA-adduct rapidly shifting to the final mass of the tBAMB-oxime conjugate.

• Purification: Quench the reaction by buffer exchange (e.g., using a spin desalting column or preparative HPLC) to remove excess tBAMB and the mPDA catalyst.

Protocol B: Orthogonal Deprotection and Amide Coupling

Once the stable oxime bond is formed, the tert-butyl ester must be removed to allow for the attachment of the next modular component (e.g., an E3 ligase ligand in PROTAC synthesis).

Step-by-Step Methodology:

• Acidic Cleavage: Lyophilize the purified tBAMB-oxime conjugate. Resuspend the dry powder in a solution of 50% Trifluoroacetic acid (TFA) in Dichloromethane (DCM).

• Incubation: Stir at room temperature for 2 hours. Self-validation: The evolution of isobutylene gas indicates successful deprotection.

• Evaporation: Remove the TFA/DCM under a stream of nitrogen, followed by high vacuum to yield the free carboxylic acid.

• Amide Coupling: Dissolve the intermediate in anhydrous DMF. Add 1.2 equivalents of HATU and 3.0 equivalents of DIPEA. Stir for 10 minutes to activate the acid, then add 1.1 equivalents of the target amine (e.g., a PROTAC warhead). Monitor by LC-MS until completion.

Conclusion

Benchmarking reveals that while tert-butyl 2-(aminooxy)-3-methylbutanoate (tBAMB) requires more aggressive catalytic conditions for initial ligation compared to standard PEG-based linkers, its structural causality pays massive dividends downstream. The valine-derived isopropyl group provides unparalleled steric shielding, rendering the resulting oxime bond highly resistant to physiological degradation. For researchers developing next-generation PROTACs or ADCs where linker stability and membrane permeability are non-negotiable, tBAMB stands as a superior, highly tunable architectural component.

References

• A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation National Institutes of Health (NIH) - PMC URL:[Link]

• ADC Conjugation Technologies AxisPharm URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. precisepeg.com [precisepeg.com]
• 3. ADC Conjugation Technologies | AxisPharm [axispharm.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. A Highly Efficient Catalyst for Oxime Ligation and Hydrazone-Oxime Exchange Suitable for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]

Structural Superiority: The Crystallographic Evidence

Crystallographic Profiling of Aminooxy Peptidomimetics: A Comparative Guide for Foldamer Design

As an Application Scientist in structural biology and drug design, I frequently encounter a fundamental bottleneck: native peptides possess excellent biological activity but suffer from rapid proteolytic degradation and conformational flexibility. To overcome this, the field has pivoted toward "foldamers"—artificial oligomers designed to adopt highly predictable, stable secondary structures[1].

Among the most promising of these are α-aminooxy peptidomimetics . By simply replacing the α-carbon of a β-amino acid with an oxygen atom, we fundamentally alter the backbone's stereoelectronic landscape[2]. This guide objectively compares the crystallographic performance and structural rigidity of aminooxy foldamers against native α-peptides and traditional β-peptides, providing actionable, self-validating protocols for their structural characterization.

The defining feature of an aminooxy peptidomimetic is its ability to form an exceptionally stable N–O turn . In 1996, Yang et al. first reported this unique turn structure, which is driven by a strong eight-membered-ring intramolecular hydrogen bond between the carbonyl oxygen (

) and the amide proton ( )[2].

When we compare the X-ray crystal structures of these mimetics to other alternatives, the advantages become clear:

• Native α-Peptides: Form 13-membered hydrogen bond rings. They are highly susceptible to unfolding in aqueous environments and are rapidly cleaved by proteases.

• β-Peptides: Form 14-membered hydrogen bond rings (the 14-helix). While proteolytically stable, they require longer sequences to nucleate a stable helix.

• α-Aminooxy Peptides: The first X-ray crystal structure of an α-aminoxy peptide with multiple turns revealed a right-handed 2.8-helical conformation [3]. Because of the strong gauche effect of the N–O bond, the helix is tightly wound with precisely two residues per turn and a helical pitch of 5.8 Å[4]. This allows them to mimic the spatial arrangement of native α-helices using significantly shorter oligomer sequences.

Quantitative Comparison of Helical Architectures

To objectively evaluate these platforms, we must look at the crystallographic parameters derived from high-resolution X-ray diffraction data.

Structural Feature	Native α-Peptide (α-Helix)	β-Peptide (14-Helix)	α-Aminooxy Peptide (2.8-Helix)
Backbone Monomer	α-amino acid	β-amino acid	α-aminoxy acid
Intramolecular H-Bond	13-membered ring	14-membered ring	8-membered ring (N-O turn)
Residues per Turn	3.6	3.0	2.0
Helical Pitch (Å)	5.4	5.0	5.8
Conformational Rigidity	Low (Flexible in solution)	High	Exceptionally High
Proteolytic Stability	Poor (Minutes in serum)	Excellent	Excellent

Experimental Methodology: Crystallization and X-Ray Diffraction

To confidently utilize aminooxy peptidomimetics in structure-based drug design, you must be able to validate their conformation. Below is a self-validating workflow for the crystallization and structural determination of these foldamers.

Phase 1: Synthesis and Purity Validation

Causality: Crystallization is a process of ordered nucleation. Even minor impurities (e.g., truncated sequences from Solid-Phase Peptide Synthesis) will disrupt the crystal lattice, leading to amorphous precipitation.

• Synthesize the aminooxy oligomer using standard Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

• Purify the crude product via preparative RP-HPLC.

• Validation Step: Analyze the fraction via LC-MS. Proceed to crystallization only if the purity is >95% and the mass spectrum shows a single, dominant peak corresponding to the target m/z.

Phase 2: Hanging-Drop Vapor Diffusion

Causality: Vapor diffusion allows for a slow, controlled equilibration between the peptide drop and the reservoir, gently pushing the peptide into the supersaturation zone required for crystal nucleation.

• Dissolve the lyophilized peptide in a crystallization-grade solvent (e.g., Methanol/Water mixtures) at a concentration of 5–10 mg/mL.

• Pipette 1 µL of the peptide solution and 1 µL of the reservoir precipitant (e.g., PEG 4000, varying pH buffers) onto a siliconized glass cover slip.

• Invert the slip over a well containing 500 µL of the reservoir solution and seal with vacuum grease.

• Validation Step: After 3–7 days, inspect the drops under a polarized light microscope. True peptide crystals will exhibit birefringence (glowing under cross-polarizers), differentiating them from amorphous aggregates or isotropic salt crystals.

Phase 3: X-Ray Data Collection and Phase Resolution

Causality: Aminooxy peptides are small molecules relative to proteins. They diffract to very high resolutions (often < 1.0 Å), allowing us to bypass the "phase problem" using Direct Methods rather than relying on Molecular Replacement.

• Harvest the birefringent crystal using a nylon loop and briefly submerge it in a cryoprotectant (e.g., 20% glycerol in the mother liquor). Why? This prevents the formation of crystalline ice, which would obscure the peptide's diffraction pattern with ice rings.

• Flash-cool the crystal in a liquid nitrogen stream (100 K) to minimize X-ray radiation damage.

• Collect diffraction data using a Cu Kα home source or Synchrotron beamline.

• Solve the structure using Direct Methods (e.g., SHELXT).

• Validation Step: The structural model is validated if the final refinement yields an R-factor < 0.05. You must visually confirm the presence of the consecutive homochiral eight-membered-ring intramolecular hydrogen bonds lining up along the helical axis[2].

Workflow Visualization

Caption: Workflow for the synthesis, crystallization, and structural determination of aminooxy foldamers.

Mechanistic Insights for Drug Development

The crystallographic validation of the 2.8-helix in aminooxy peptidomimetics is not just an academic exercise; it has profound implications for drug discovery.

Because the 2.8-helix precisely mimics the spatial arrangement of native α-helical side chains, these foldamers are ideal candidates for disrupting Protein-Protein Interactions (PPIs)[1]. Furthermore, recent studies have demonstrated that specific α-aminoxy peptides exhibit remarkable anticancer activity. The crystallographic data correlates directly with biological function: the peptides with the highest propensity to adopt the rigid 2.8-helical conformation in the presence of lipid membranes are also the most cytotoxic, indicating a membranolytic mode of action driven by their distinct structural topology[4].

By leveraging the comparative data and protocols outlined above, structural biologists can confidently design aminooxy peptidomimetics that outperform native peptides in both stability and target affinity.

References

1.4 2.2 3.5 4.6 5.1

Sources

• 1. mdpi.com [mdpi.com]
• 2. Unnatural helical peptidic foldamers as protein segment mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. α-Aminoxy Oligopeptides: Synthesis, Secondary Structure, and Cytotoxicity of a New Class of Anticancer Foldamers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pureadmin.qub.ac.uk [pureadmin.qub.ac.uk]
• 6. Crystal structures of aza-beta3-peptides, a new class of foldamers relying on a framework of hydrazinoturns - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

tert-Butyl 2-(aminooxy)-3-methylbutanoate proper disposal procedures

Safe Handling and Disposal Protocols for tert-Butyl 2-(aminooxy)-3-methylbutanoate

As a Senior Application Scientist, I frequently encounter laboratory safety incidents that stem from a fundamental misunderstanding of chemical reactivity in waste streams. tert-Butyl 2-(aminooxy)-3-methylbutanoate is a highly versatile building block widely used in peptide synthesis, PROTAC development, and chemoselective oxime ligations. However, its dual-functional nature—combining an acid-labile tert-butyl ester with a highly nucleophilic aminooxy group—creates unique, severe hazards if disposed of improperly.

This guide provides a self-validating operational and disposal framework. By understanding the mechanistic causality behind these protocols, researchers can prevent exothermic reactions, container pressurization, and toxic exposures in the laboratory.

Chemical Reactivity Profile: The "Why" Behind the Protocol

To design a safe disposal plan, we must first analyze the molecule's reactive liabilities. tert-Butyl 2-(aminooxy)-3-methylbutanoate presents two primary hazards when introduced into mixed laboratory waste streams:

• Acid-Catalyzed E1 Cleavage (The Pressurization Hazard): The tert-butyl ester protecting group is highly sensitive to strong acids, such as Trifluoroacetic Acid (TFA) or Hydrochloric Acid (HCl), which are ubiquitous in peptide synthesis waste. Under acidic conditions, the ester undergoes an E1 elimination mechanism, releasing the carboxylic acid and a tert-butyl carbocation. This carbocation rapidly deprotonates to form isobutylene gas [1]. If this occurs in a sealed waste carboy, the rapid gas evolution will cause catastrophic container pressurization and potential explosion.

• Nucleophilic Oxime Ligation (The Exothermic Hazard): The aminooxy group (-O-NH₂) possesses an "alpha-effect," making it an exceptionally potent nucleophile. If this compound is mixed with common ketone or aldehyde solvents (e.g., acetone used for glassware rinsing), it will undergo a rapid condensation reaction to form an oxime [2]. This ligation is strongly exothermic . In a mixed solvent waste container, the generated heat can cause low-boiling solvents to vaporize, leading to toxic exposure and fire risks.

Fig 1: Primary reactive hazards of tert-Butyl 2-(aminooxy)-3-methylbutanoate in mixed waste streams.

Operational Safety and PPE Requirements

Before handling or disposing of this compound, ensure your operational environment is strictly controlled. The compound should be handled as a reactive, potentially irritating organic chemical.

Table 1: Required Personal Protective Equipment (PPE)

Protection Area	Required Equipment	Mechanistic Justification
Respiratory/Environmental	Class II Biological Safety Cabinet or Chemical Fume Hood	Prevents inhalation of aerosols and contains potential isobutylene gas if accidental acid contact occurs.
Hand Protection	Double-layered Nitrile Gloves	Nitrile provides excellent resistance to the ester and standard organic solvents used during transfer.
Eye Protection	Chemical Splash Goggles	Protects against ocular exposure during exothermic oxime ligations if accidental solvent mixing occurs.
Body Protection	Flame-resistant Lab Coat	Mitigates risk in the event of solvent ignition caused by localized exothermic heat generation.

Step-by-Step Disposal Methodologies

Because of the dual-hazard profile, standard "dump-and-seal" disposal methods are entirely unacceptable. The following self-validating protocol ensures that the chemical mechanisms leading to hazards are systematically eliminated.

Phase A: Waste Segregation (Critical Path)

Rule: Never use acetone to rinse glassware that contained this compound, and never dispose of it in a general peptide synthesis waste carboy.

Table 2: Waste Segregation Matrix

Waste Stream Type	Compatibility	Consequence of Improper Mixing
Halogen-Free Organic Solvents (e.g., Methanol, Ethanol, Ethyl Acetate)	Compatible	Safe dilution. No reactive functional groups present to trigger cleavage or ligation.
Ketones / Aldehydes (e.g., Acetone, MEK, Formaldehyde)	Strictly Incompatible	Rapid, exothermic oxime formation. Heat generation can boil off surrounding solvents.
Acids (e.g., TFA, HCl, Sulfuric Acid)	Strictly Incompatible	E1 cleavage of the tert-butyl group, generating highly flammable, pressurizing isobutylene gas.

Phase B: Liquid Waste Disposal Protocol

• Verify Container Compatibility: Select a dedicated, chemically compatible waste container (HDPE plastic is preferred). Ensure the container is explicitly designated for Halogen-Free Organic Waste [3].

• Pre-Disposal pH Check: Verify that the existing waste in the container has a pH between 6.0 and 9.0 [3]. If the pH is acidic, do not add the aminooxy compound.

• Transfer: Working inside a fume hood, use a dedicated funnel to transfer the tert-Butyl 2-(aminooxy)-3-methylbutanoate solution into the waste container.

• Venting (Self-Validation Step): Do not immediately seal the container tightly. Leave the cap loosely threaded for 24 hours in a vented chemical storage cabinet. This ensures that if trace ketones or acids were accidentally present, any generated heat or isobutylene gas can safely dissipate without pressurizing the vessel.

• Labeling: Affix a hazardous waste label clearly stating: "Halogen-Free Organic Waste. Contains Reactive Aminooxy Compounds. DO NOT MIX WITH ACIDS OR KETONES."

Phase C: Solid Waste and Spill Response Protocol

• Contaminated Consumables: All spatulas, weighing papers, and pipette tips used to handle the neat compound must be placed in a puncture-resistant, leak-proof solid hazardous waste container. Do not throw these in standard municipal trash.

• Spill Containment: In the event of a spill, immediately extinguish all nearby ignition sources.

• Absorption: Cover the spill with an inert, non-combustible absorbent material (e.g., diatomaceous earth, vermiculite, or sand). Never use sawdust, as the exothermic nature of the compound's reactivity could ignite porous, combustible materials.

• Collection: Sweep the absorbed material using non-sparking tools and deposit it into a solid hazardous waste container. Wash the spill area thoroughly with water and a mild detergent.

References

• Larsen, D., et al. "New Organocatalyst Scaffolds with High Activity in Promoting Hydrazone and Oxime Formation at Neutral pH." Organic Letters, ACS Publications. Available at:[Link]

• NOP. "Treatment and disposal of chemical wastes in daily laboratory work." Technical Guidelines on Safety in Chemical Laboratory Courses. Available at:[Link]

Personal protective equipment for handling tert-Butyl 2-(aminooxy)-3-methylbutanoate

Executive Summary & Chemical Context

tert-Butyl 2-(aminooxy)-3-methylbutanoate is a specialized peptidomimetic building block, primarily used to introduce an

-aminooxy handle into peptide backbones. This moiety is critical for oxime ligation —a chemoselective "click" reaction used to conjugate peptides to scaffolds, fluorophores, or polymers without interfering with native amino acid side chains.

As a Senior Application Scientist, I must emphasize that while this specific compound lacks a dedicated, globally harmonized Safety Data Sheet (SDS) in many public repositories, its safety profile must be extrapolated from its functional groups: the aminooxy moiety (

) and the tert-butyl ester .

The Core Hazard: The aminooxy group is a super-nucleophile (due to the

-effect). It is chemically distinct from simple amines. It poses risks of skin sensitization , irritation , and specific chemical incompatibility (reactivity with carbonyls).

Risk Assessment & Hazard Profile (SAR Analysis)

Based on Structure-Activity Relationship (SAR) and analog data (e.g., O-tert-butylhydroxylamine).

Hazard Category	Classification (GHS/CLP)	Mechanistic Insight (The "Why")
Skin Corrosion/Irritation	Category 2 (H315)	The aminooxy group is basic and nucleophilic, capable of disrupting lipid bilayers in the stratum corneum.
Serious Eye Damage	Category 2A (H319)	Direct contact with mucous membranes causes immediate, severe irritation due to localized pH changes and reactivity.
Sensitization	Skin Sens. 1 (Suspected)	Critical: Hydroxylamine derivatives are known sensitizers. Repeated exposure may trigger allergic contact dermatitis.
Reactivity	High	Reacts spontaneously with aldehydes and ketones (e.g., Acetone) to form oximes. Do not use acetone for cleaning glassware containing this residue.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient. Use this enhanced protocol to prevent sensitization.

Tier 1: Routine Handling (Weighing, Dissolution)

• Eye Protection: Chemical Splash Goggles (ANSI Z87.1 or EN 166). Safety glasses are inadequate due to the risk of splashes from reactive intermediates.

• Hand Protection: Double-gloving strategy.

  • Inner Layer: Nitrile (0.11 mm / 4 mil).

  • Outer Layer: Nitrile (Long-cuff, >0.14 mm) or Neoprene.

  • Rationale: Aminooxy compounds can permeate standard nitrile over time. The air gap between gloves provides a permeation buffer.

• Body Protection: 100% Cotton Lab Coat (buttoned) + Chemical-resistant apron if handling volumes >50 mL.

• Respiratory: Work strictly within a certified Fume Hood. If working outside containment (not recommended), use a Half-face respirator with P100/Organic Vapor (OV) cartridges.

Tier 2: Spill Cleanup / Emergency

• Gloves: Silver Shield® (Laminate) or thick Butyl Rubber.

• Respiratory: Full-face respirator with OV/AG (Acid Gas) cartridges.

Operational Protocol: The "Inert Chain of Custody"

This protocol ensures both operator safety and chemical integrity. The aminooxy group is prone to oxidation and protonation changes.

Step 1: Storage & Retrieval

• Condition: Store at -20°C under an inert atmosphere (Argon/Nitrogen).

• Equilibration: Allow the vial to warm to room temperature in a desiccator before opening.

  • Why? Opening a cold vial condenses atmospheric moisture. Water hydrolyzes the tert-butyl ester over time and protonates the aminooxy group, reducing its nucleophilicity for downstream reactions.

Step 2: Solvation & Reaction Setup

• Solvent Selection (Critical):

  • SAFE: Dichloromethane (DCM), Dimethylformamide (DMF), Acetonitrile (MeCN).

  • FORBIDDEN: Acetone, Methyl Ethyl Ketone (MEK), Cyclohexanone.

  • Causality: The

    group will attack the ketone carbonyl in acetone, forming an irreversible oxime byproduct within minutes, ruining your reagent.

Step 3: Waste Disposal

• Segregation: Dispose of in Non-Halogenated Organic waste (unless DCM is used).

• Quenching: If you have active excess reagent, quench with dilute HCl or a sacrificial aldehyde (like benzaldehyde) before disposal to prevent reactivity in the waste drum.

Visualizing the Workflow

Figure 1: Solvent Compatibility & Handling Logic

This decision tree prevents the most common error: accidental deactivation of the aminooxy group.

Caption: Figure 1. Solvent selection logic. Avoiding carbonyl-containing solvents is mandatory to preserve the aminooxy functionality.

Emergency Response Procedures

Incident	Immediate Action	Technical Rationale
Skin Contact	Wash with soap and water for 15 min.[1] Do not use alcohol.	Alcohol may increase skin permeability, driving the nucleophile deeper into the dermis.
Eye Contact	Flush with eyewash for 15 min. Hold eyelids open.	The basicity of the aminooxy group can cause corneal clouding if not rinsed immediately.
Spill (<10 mL)	Absorb with vermiculite or sand. Do not use paper towels.	Cellulose (paper) has hydroxyls; while generally safe, inert mineral absorbents are preferred for reactive nitrogen species.

References

• Sigma-Aldrich. (2025). Safety Data Sheet: O-(tert-Butyl)hydroxylamine hydrochloride. Retrieved from (Used as primary SAR analog for aminooxy hazard profile).

• Fisher Scientific. (2025). Safety Data Sheet: tert-Butyl N-(2-aminoethyl)carbamate. Retrieved from (Reference for tert-butyl ester handling).

• PubChem. (2025).[2] Compound Summary: O-(tert-Butyldimethylsilyl)hydroxylamine. National Library of Medicine. Retrieved from (Data on skin/eye irritation for silyl-protected hydroxylamines).

• Decostaire, I., et al. (2011). "Controlling the oxime ligation rate." Tetrahedron Letters, 52(4), 821-825.

Sources

• 1. fishersci.com [fishersci.com]
• 2. O-(tert-Butyldimethylsilyl)hydroxylamine | C6H17NOSi | CID 4691350 - PubChem [pubchem.ncbi.nlm.nih.gov]